5-Cyano-2-fluorobenzamide

• CAS: 916213-61-1

Core Science & Biosynthesis

5-Cyano-2-fluorobenzamide: Physicochemical Profiling, Synthesis, and Applications in Drug Discovery

Executive Summary

In the landscape of modern medicinal chemistry, fluorinated aromatic building blocks are indispensable for modulating pharmacokinetic properties and target binding affinities. 5-Cyano-2-fluorobenzamide (CAS: 916213-61-1) is a highly versatile, bifunctional intermediate utilized extensively in the synthesis of advanced therapeutics. Featuring both a strong electron-withdrawing cyano group and an ortho-fluoro substituent relative to a primary amide, this molecule serves as a critical precursor for synthesizing Peroxisome Proliferator-Activated Receptor gamma (PPAR-γ) modulators, Factor IXa inhibitors, and AKR1C3-dependent Lysyl-tRNA synthetase (KARS) inhibitors.

This technical guide provides an in-depth analysis of its physicochemical properties, details a self-validating synthetic methodology, and maps its applications in contemporary drug discovery workflows.

Molecular Identity and Physicochemical Profiling

The strategic placement of the fluorine atom and cyano group on the benzamide scaffold dictates the molecule's reactivity and biological utility. The fluorine atom modulates the pKa of adjacent protons and restricts the conformation of downstream derivatives via dipole-dipole interactions, while the cyano group acts as a metabolic soft-spot blocker and a vector for amine synthesis .

Quantitative Physicochemical Data

Note: Values are compiled from authoritative chemical databases and predictive cheminformatics models.

Property	Value	Causality / Significance
Chemical Name	5-Cyano-2-fluorobenzamide	Standard IUPAC nomenclature.
CAS Number	916213-61-1	Unique identifier for regulatory and sourcing workflows.
Molecular Formula	C8H5FN2O	Dictates the exact mass profile[1].
Molecular Weight	164.14 g/mol	Low molecular weight ensures high ligand efficiency when incorporated into larger pharmacophores.
SMILES	O=C(N)C1=CC(C#N)=CC=C1F	Structural string for in silico docking and predictive modeling[1].
Topological Polar Surface Area	~66.9 Ų	Optimal for maintaining membrane permeability while providing sufficient hydrogen bonding[2].
H-Bond Donors / Acceptors	1 (NH2) / 3 (N, O, F)	Facilitates robust interactions with target protein backbones.

Synthetic Methodology: Catalytic Hydrodechlorination

The most efficient and scalable route to 5-Cyano-2-fluorobenzamide involves the catalytic hydrodechlorination of 2-chloro-3-cyano-6-fluorobenzamide. This method selectively removes the chlorine atom while preserving the sensitive cyano and fluoro substituents [3].

Step-by-Step Experimental Protocol

Objective: Selective reduction of the C-Cl bond to yield 5-Cyano-2-fluorobenzamide.

• Reaction Assembly: Dissolve 2-chloro-3-cyano-6-fluorobenzamide (13 mmol, 2.6 g) and potassium acetate (KOAc) (26 mmol, 2.6 g) in 52 mL of Methanol (MeOH).

  • Causality: Methanol serves as a polar protic solvent that effectively solubilizes both the organic substrate and the inorganic acetate salt. KOAc is critical as a mild base; it scavenges the hydrochloric acid (HCl) generated during the hydrodechlorination. Without KOAc, the liberated HCl would rapidly poison the palladium catalyst and potentially hydrolyze the cyano group[3].

• Catalyst Addition & Hydrogenation: Add 10% Palladium on Carbon (Pd/C) (0.26 g) to the mixture. Purge the reaction vessel and stir under a Hydrogen ( H2​ ) atmosphere at room temperature for 1.5 hours.

  • Causality: The high surface area of the 10% Pd/C facilitates the oxidative addition of the C-Cl bond and subsequent reductive elimination. Room temperature is strictly maintained to prevent over-reduction of the cyano group to a primary amine[4].

• Catalyst Removal: Filter the crude mixture through a pad of Celite, then concentrate the filtrate in vacuo.

  • Causality: Celite (diatomaceous earth) is mandatory here. Attempting to filter fine Pd/C through standard paper leads to clogging and risk of pyrophoric ignition. Celite traps the nanoparticles, ensuring a safe, metal-free filtrate[3].

• Liquid-Liquid Extraction (Workup): Dissolve the concentrated residue in Ethyl Acetate (EtOAc) and wash sequentially with distilled water and brine.

  • Causality: EtOAc selectively extracts the target benzamide. The water wash removes the KOAc and KCl byproducts. The final brine wash reduces the solubility of the organic product in the aqueous layer (salting-out effect) and breaks any micro-emulsions, ensuring high phase purity before final drying[3].

Synthetic workflow for 5-Cyano-2-fluorobenzamide via catalytic hydrodechlorination.

Applications in Drug Discovery

5-Cyano-2-fluorobenzamide is not a final active pharmaceutical ingredient (API) but a highly privileged scaffold used to construct complex targeted therapies.

A. AKR1C3-Dependent KARS Inhibitors (Oncology)

The NFE2L2/NRF2-KEAP1 pathway has a strong genetic basis in cancer, conferring resistance to chemotherapy and oxidative stress. Tumors with these mutations overexpress the enzyme Aldo-Keto Reductase 1C3 (AKR1C3). 5-Cyano-2-fluorobenzamide is utilized as a starting material—where the cyano group is reduced to yield 5-(aminomethyl)-2-fluorobenzamide—to synthesize tricyclic inhibitors that selectively target Lysyl-tRNA synthetase (KARS) in an AKR1C3-dependent manner [5]. This synthetic strategy leverages the fluorine atom to improve the metabolic half-life of the resulting inhibitor[6].

AKR1C3/NRF2 signaling pathway targeted by 5-Cyano-2-fluorobenzamide derivatives.

B. PPAR-gamma Modulators (Bladder Cancer)

Peroxisome proliferator-activated receptors (PPARs) are nuclear transcription factors. Altered activation of PPAR-γ leads to specific, aggressive gene expression signatures in bladder cancers. 5-Cyano-2-fluorobenzamide is coupled with bipyridine derivatives to synthesize novel benzamide modulators (e.g., N-([2,3'-bipyridin]-5-yl)-5-cyano-2-fluorobenzamide) that pharmacologically inhibit the proliferation of PPAR-γ activated bladder cancer cells [7].

C. Factor IXa Inhibitors (Anticoagulants)

In the intrinsic coagulation pathway, Factor IXa plays a pivotal role in the contact phase of blood clotting. Derivatives synthesized from 5-Cyano-2-fluorobenzamide act as potent Factor IXa inhibitors, offering therapeutic avenues for preventing thrombosis without the severe bleeding risks associated with broader anticoagulants [3].

References

• World Intellectual Property Organization. "WO2015160636A1 - Factor IXa inhibitors". Google Patents.
• United States Patent and Trademark Office. "US20240262827A1 - Tricyclic AKR1C3 dependent KARS inhibitors". Google Patents.
• China National Intellectual Property Administration. "CN111630030A - Novel benzamide derivatives as PPAR-gamma modulators". Google Patents.

Sources

• 1. 916213-61-1 | 5-Cyano-2-fluorobenzamide | Fluorinated Building Blocks | Ambeed.com [ambeed.com]
• 2. 916213-61-1|5-Cyano-2-fluorobenzamide|BLD Pharm [bldpharm.com]
• 3. WO2015160636A1 - Factor ixa inhibitors - Google Patents [patents.google.com]
• 4. WO2015160636A1 - Factor ixa inhibitors - Google Patents [patents.google.com]
• 5. US20240262827A1 - Tricyclic akr1c3 dependent kars inhibitors - Google Patents [patents.google.com]
• 6. WO2021005586A1 - Tricyclic akr1c3 dependent kars inhibitors - Google Patents [patents.google.com]
• 7. CN111630030A - Novel benzamide derivatives as PPAR-gamma modulators - Google Patents [patents.google.com]

Comprehensive NMR Spectral Analysis and Assignment Guide for 5-Cyano-2-fluorobenzamide

Executive Summary

5-Cyano-2-fluorobenzamide (CAS: 916213-61-1) is a highly versatile fluorinated building block frequently utilized in the synthesis of pharmaceuticals, including PPAR-gamma modulators and AKR1C3 inhibitors. The presence of three distinct functional groups—a highly electronegative fluorine atom, a strongly electron-withdrawing cyano group, and a primary carboxamide—creates a complex electronic environment.

This whitepaper provides an in-depth, self-validating framework for the acquisition and assignment of the 1 H and 13 C Nuclear Magnetic Resonance (NMR) spectra of 5-Cyano-2-fluorobenzamide. By detailing the causality behind experimental choices and mapping the heteronuclear spin-spin coupling networks, this guide serves as an authoritative reference for researchers conducting structural elucidation of fluorinated aromatics.

Structural Dynamics and Causality in NMR

The spectral signature of 5-Cyano-2-fluorobenzamide is dictated by the competing inductive and resonance effects of its substituents on the benzene ring:

• Fluorine (C-2): Acts as a strong inductive electron-withdrawing group (EWG) but donates electron density via resonance to the ortho and para positions. It introduces massive heteronuclear splitting ( 19 F has a spin of ½) into both the 1 H and 13 C spectra.

• Cyano Group (C-5): A powerful EWG through both inductive and resonance effects, strongly deshielding the ortho (C-4, C-6) and para (C-2) protons/carbons while shielding the ipso carbon (C-5) [1].

• Carboxamide (C-1): Moderately electron-withdrawing, restricting rotation around the C-N bond, which results in non-equivalent primary amide protons.

Solvent Causality

Deuterated Dimethyl Sulfoxide (DMSO- d6​ ) is the mandatory solvent for this analysis.

• Why? In non-polar solvents like CDCl 3​ , primary amide (-CONH 2​ ) protons often exchange rapidly or broaden into the baseline due to intermolecular hydrogen bonding. DMSO- d6​ acts as a strong hydrogen-bond acceptor, disrupting these intermolecular networks and locking the amide protons into two distinct, observable broad singlets. Furthermore, the high dielectric constant of DMSO- d6​ ensures complete dissolution of the polar benzamide.

Standardized Experimental Protocol

To establish a self-validating system , the NMR acquisition must follow a strict, multi-nuclear approach.

Step 1: Sample Preparation

• Procedure: Dissolve 20–25 mg of high-purity 5-Cyano-2-fluorobenzamide[3] in 0.6 mL of DMSO- d6​ (99.9% D) containing 0.03% v/v Tetramethylsilane (TMS) as an internal reference.

Step 2: 1D 1 H NMR Acquisition

• Parameters: 400 MHz or 600 MHz spectrometer; standard 30° pulse (zg30); relaxation delay ( D1​ ) = 2.0 s; 16–32 scans.

• Causality: A 30° flip angle ensures that the longitudinal relaxation ( T1​ ) of the aromatic protons and the exchanging amide protons reach equilibrium uniformly, allowing for accurate integration ratios (1:1:1:2).

Step 3: 1D 13 C{ 1 H} NMR Acquisition

• Parameters: 100 MHz or 150 MHz; WALTZ-16 proton decoupling (zgpg30); D1​ = 2.0 s; 512–1024 scans.

• Causality: WALTZ-16 decoupling removes all 1 H- 13 C splitting, cleanly isolating the 19 F- 13 C scalar couplings ( JCF​ ). Because 19 F is 100% naturally abundant and possesses a spin of ½, every carbon atom within four bonds of the C-2 fluorine will appear as a distinct doublet [2].

Step 4: 2D NMR (HSQC & HMBC) Validation

• Causality: 1D spectra alone are insufficient for unambiguous assignment due to overlapping multiplets. Heteronuclear Single Quantum Coherence (HSQC) maps direct C-H bonds, while Heteronuclear Multiple Bond Correlation (HMBC) maps 2- to 3-bond C-H connectivity, closing the validation loop.

1 H NMR Spectral Data & Spin-Spin Coupling

The 1 H NMR spectrum features three aromatic protons (H-3, H-4, H-6) and two amide protons. The presence of 19 F introduces additional JHF​ couplings that must be carefully extracted.

Table 1: 1 H NMR Spectral Reference Data (DMSO- d6​ , 400 MHz)

Position	Chemical Shift (ppm)	Multiplicity	Coupling Constants (Hz)	Integration	Assignment Rationale
H-6	~ 8.00	dd	4JHH​ = 2.2, 4JHF​ = 6.5	1H	Strongly deshielded by the ortho-CN and ortho-CONH 2​ groups.
H-4	~ 7.90	ddd	3JHH​ = 8.6, 4JHH​ = 2.2, 4JHF​ = 4.3	1H	Deshielded by the ortho-CN group; complex splitting from H-3, H-6, and F.
NH 2​	~ 7.85, 8.05	br s	-	2H	Diastereotopic amide protons due to restricted C-N bond rotation.
H-3	~ 7.40	dd	3JHH​ = 8.6, 3JHF​ = 10.0	1H	Shielded by the ortho-F resonance effect; exhibits large ortho H-F coupling.

13 C NMR Spectral Data & C-F Coupling Dynamics

The 13 C spectrum is defined by the magnitude of the carbon-fluorine scalar couplings ( JCF​ ), which decay exponentially as a function of bond distance [2].

Table 2: 13 C{ 1 H} NMR Spectral Reference Data (DMSO- d6​ , 100 MHz)

Position	Chemical Shift (ppm)	Multiplicity	JCF​ (Hz)	Assignment Rationale
C=O	164.5	d	~ 3	Carbonyl carbon; small 3-bond coupling to F.
C-2	164.4	d	~ 250	Directly bonded to F ( 1JCF​ ); massive splitting.
C-4	136.5	d	~ 8	Meta to F ( 3JCF​ ); deshielded by ortho-CN.
C-6	134.3	d	~ 4	Meta to F ( 3JCF​ ); deshielded by ortho-CN.
C-1	123.8	d	~ 15	Ortho to F ( 2JCF​ ); attached to carboxamide.
CN	118.0	s	-	Nitrile carbon; 5 bonds from F (no observable coupling).
C-3	117.2	d	~ 23	Ortho to F ( 2JCF​ ).
C-5	108.3	d	~ 3	Para to F ( 4JCF​ ); strongly shielded by the ipso-CN effect [1].

Self-Validating 2D NMR Workflow

To ensure absolute trustworthiness in the structural assignment, the empirical data must be cross-validated using a logical, closed-loop workflow.

Figure 1: Self-validating NMR workflow for fluorinated benzamide derivatives.

The Heteronuclear Coupling Network

The most critical self-validating feature of this molecule is the 19 F spin network. By mapping the JCF​ and JHF​ values, the exact position of every carbon and proton relative to the C-2 fluorine can be mathematically proven.

Figure 2: Heteronuclear spin-spin coupling network originating from the C2-fluorine.

Closing the Loop with HMBC

To finalize the assignment, an HMBC experiment is utilized. For example, the proton at ~8.00 ppm (H-6) will show a strong 3-bond correlation to the nitrile carbon (C-5) at 108.3 ppm and the carbonyl carbon at 164.5 ppm. Conversely, H-3 (7.40 ppm) will show a 3-bond correlation to C-1 (123.8 ppm) and C-5 (108.3 ppm), but no correlation to the carbonyl carbon. This logical deduction perfectly isolates and confirms the identity of every nucleus in the compound.

References

• Pretsch, E., Bühlmann, P., & Badertscher, M. (2009). Structure Determination of Organic Compounds: Tables of Spectral Data (4th ed.). Springer Berlin Heidelberg.[Link]

• Weigert, F. J., & Roberts, J. D. (1971). Nuclear magnetic resonance spectroscopy. Carbon-13 spectra of fluorobenzenes. Journal of the American Chemical Society, 93(10), 2361-2368.[Link]

In vitro toxicity and safety profile of 5-Cyano-2-fluorobenzamide

An In-Depth Technical Guide to the In Vitro Toxicity and Safety Assessment of 5-Cyano-2-fluorobenzamide

Abstract

5-Cyano-2-fluorobenzamide is a novel small molecule with potential applications in various fields of chemical and pharmaceutical research. As with any new chemical entity (NCE), a thorough evaluation of its safety profile is paramount before it can be considered for further development. Currently, public domain literature lacks specific toxicological data for this compound. This technical guide, therefore, serves as a comprehensive roadmap for researchers, scientists, and drug development professionals to establish a robust in vitro toxicity and safety profile for 5-Cyano-2-fluorobenzamide. By adopting a tiered, mechanism-driven approach, this guide provides the scientific rationale, detailed experimental protocols, and data interpretation frameworks necessary to conduct a thorough preliminary safety assessment, adhering to the principles of scientific integrity and regulatory expectations.

Introduction: A Strategic Framework for Safety Assessment

The chemical structure of 5-Cyano-2-fluorobenzamide contains moieties—specifically a cyano (-CN) group and a benzamide backbone—that warrant a careful toxicological investigation. The cyanide moiety is a well-known mitochondrial poison, capable of inhibiting cellular respiration[1][2][3][4]. Benzamide derivatives, while common in pharmaceuticals, can sometimes undergo metabolic activation leading to reactive intermediates or exhibit off-target effects[5][6][7][8][9].

Given the absence of existing data, a de novo safety evaluation is required. A tiered in vitro testing strategy is the most efficient and ethical approach.[10][11][12][13] This strategy begins with broad assessments of cytotoxicity to determine the compound's general toxicity and effective concentration range. Subsequent tiers then explore more specific and complex endpoints, such as genotoxicity, mechanisms of cell death, and potential for organ-specific liabilities like cardiotoxicity and metabolic drug-drug interactions. This progressive approach ensures that resources are used judiciously while building a comprehensive safety profile from the ground up.

Tier 1: Foundational Cytotoxicity Assessment

2.1 Rationale: Defining the Toxicity Threshold

The initial and most critical step is to determine the concentration range at which 5-Cyano-2-fluorobenzamide elicits a toxic response in living cells. This is achieved by assessing two fundamental aspects of cellular health: metabolic activity and plasma membrane integrity. The data generated, typically expressed as a half-maximal inhibitory concentration (IC50), is foundational. It guides the dose selection for all subsequent, more mechanistically focused assays, ensuring that they are conducted at sub-lethal concentrations to avoid confounding results from overt cytotoxicity.[13]

2.2 Key Assays

• Metabolic Viability (MTT Assay): This colorimetric assay measures the activity of mitochondrial dehydrogenases, which reduce the yellow tetrazolium salt MTT to a purple formazan product.[14][15] The amount of formazan produced is directly proportional to the number of metabolically active, and therefore viable, cells.

• Membrane Integrity (LDH Assay): This assay quantifies the activity of lactate dehydrogenase (LDH), a stable cytosolic enzyme that is released into the culture medium upon loss of plasma membrane integrity—a hallmark of cell death (necrosis).[14][16][17][18]

2.3 Experimental Protocols

A crucial aspect of experimental design is the selection of appropriate cell lines. To cover different organ systems, it is recommended to use at least two cell lines, for instance:

• HepG2 (Human Hepatocellular Carcinoma): Represents the liver, the primary site of drug metabolism.

• HEK293 (Human Embryonic Kidney): Represents the kidneys, which are crucial for excretion.

Protocol 2.3.1: MTT Assay for Cell Viability

• Cell Seeding: Seed HepG2 or HEK293 cells into a 96-well flat-bottom plate at a density of 1 x 10⁴ cells/well in 100 µL of complete culture medium. Incubate for 24 hours at 37°C, 5% CO₂ to allow for cell attachment.

• Compound Preparation: Prepare a 10 mM stock solution of 5-Cyano-2-fluorobenzamide in dimethyl sulfoxide (DMSO). Create a serial dilution series (e.g., 100 µM, 30 µM, 10 µM, 3 µM, 1 µM, 0.3 µM, 0.1 µM) in culture medium. Ensure the final DMSO concentration in all wells is ≤ 0.5%.

• Cell Treatment: Remove the old medium from the cells and add 100 µL of the prepared compound dilutions. Include vehicle control (medium with DMSO) and untreated control wells.

• Incubation: Incubate the plate for 24 or 48 hours at 37°C, 5% CO₂.

• MTT Addition: Add 10 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C. Insoluble purple formazan crystals will form in viable cells.

• Solubilization: Carefully remove the medium and add 100 µL of DMSO to each well to dissolve the formazan crystals. Mix gently by pipetting.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader. Use a reference wavelength of 630 nm to reduce background.

• Data Analysis: Calculate cell viability as a percentage relative to the vehicle control. Plot the percentage viability against the log of the compound concentration and determine the IC50 value using a non-linear regression curve fit.

Protocol 2.3.2: LDH Assay for Membrane Integrity

• Cell Seeding and Treatment: Follow steps 1-4 from the MTT assay protocol (Protocol 2.3.1).

• Supernatant Collection: After the incubation period, carefully collect 50 µL of the culture supernatant from each well and transfer it to a new 96-well plate.

• LDH Reaction: Prepare the LDH reaction mixture according to the manufacturer's instructions (e.g., CytoTox 96® Non-Radioactive Cytotoxicity Assay, Promega). Add 50 µL of the reaction mixture to each well containing the supernatant.

• Incubation: Incubate the plate for 30 minutes at room temperature, protected from light.

• Stop Reaction: Add 50 µL of the provided stop solution to each well.

• Absorbance Measurement: Measure the absorbance at 490 nm using a microplate reader.[16][17]

• Data Analysis: Include controls for maximum LDH release (cells lysed with a detergent) and spontaneous release (vehicle control). Calculate cytotoxicity as a percentage of the maximum release and determine the IC50 value.

2.4 Visualization and Data Presentation

Caption: Tier 1 Cytotoxicity Assessment Workflow.

Table 1: Hypothetical Cytotoxicity Data for 5-Cyano-2-fluorobenzamide

Assay Type	Cell Line	Exposure Time (h)	IC50 (µM)
MTT (Metabolic Viability)	HepG2	24	45.2
48	28.7
HEK293	24	> 100
48	85.1
LDH (Membrane Integrity)	HepG2	24	88.9
48	62.5
HEK293	24	> 100
48	> 100

Interpretation: In this hypothetical scenario, the compound shows time- and cell-type-dependent toxicity. It is more potent against the liver cell line (HepG2) than the kidney line (HEK293). The discrepancy between MTT and LDH IC50 values (e.g., at 24h in HepG2, 45.2 µM vs 88.9 µM) suggests that at lower concentrations, the compound impairs metabolic function without causing immediate cell membrane rupture, a characteristic of early apoptosis or mitochondrial dysfunction.

Tier 2: Genotoxicity and Mutagenicity Assessment

3.1 Rationale: Assessing the Risk of Genetic Damage

Genotoxicity testing is a non-negotiable component of safety assessment, as it evaluates a compound's potential to damage genetic material (DNA).[19] Such damage can lead to mutations and chromosomal aberrations, which are linked to cancer and heritable diseases. These assays are conducted at sub-cytotoxic concentrations determined in Tier 1.

3.2 Key Assays

• Bacterial Reverse Mutation (Ames) Test (OECD 471): This is the gold-standard assay for detecting mutagenicity.[20][21] It uses specialized strains of Salmonella typhimurium and E. coli with pre-existing mutations that render them unable to synthesize an essential amino acid (histidine or tryptophan). A positive result occurs when the test compound causes a reverse mutation, allowing the bacteria to grow on an amino acid-deficient medium. The inclusion of a liver enzyme fraction (S9) is critical to detect metabolites that may be mutagenic.

• In Vitro Comet Assay (Single Cell Gel Electrophoresis): This sensitive method detects DNA strand breaks in individual eukaryotic cells.[19][22][23][24][25] After treatment, cells are embedded in agarose, lysed, and subjected to electrophoresis. Damaged DNA fragments migrate away from the nucleus, forming a "comet" shape. The intensity of the comet tail relative to the head correlates with the extent of DNA damage.

3.3 Experimental Protocols

Protocol 3.3.1: Ames Test (Pre-incubation Method)

• Strain Selection: Use a minimum of five strains, typically S. typhimurium TA98, TA100, TA1535, TA1537, and E. coli WP2 uvrA.

• Dose Selection: Based on Tier 1 data, select at least five concentrations of 5-Cyano-2-fluorobenzamide, typically up to a maximum of 5 mg/plate or to the limit of solubility/cytotoxicity.

• Metabolic Activation: Prepare two sets of experiments: one with and one without a metabolic activation system (S9 mix from Aroclor- or phenobarbital/β-naphthoflavone-induced rat liver).

• Pre-incubation: In a test tube, mix 0.1 mL of bacterial culture, 0.5 mL of S9 mix (or phosphate buffer for the non-activated set), and 0.1 mL of the test compound solution. Incubate this mixture for 20-30 minutes at 37°C with shaking.

• Plating: Add 2 mL of molten top agar (containing a trace amount of histidine/tryptophan to allow for a few cell divisions) to the tube, vortex briefly, and pour onto minimal glucose agar plates.

• Incubation: Incubate the plates at 37°C for 48-72 hours.

• Colony Counting: Count the number of revertant colonies on each plate. A positive response is defined as a concentration-dependent increase in revertant colonies that is at least double the background (solvent control) count.

Protocol 3.3.2: Alkaline Comet Assay

• Cell Culture and Treatment: Culture a suitable cell line (e.g., TK6, HepG2) and treat with at least four concentrations of 5-Cyano-2-fluorobenzamide (non-cytotoxic range) for a short period (e.g., 2-4 hours). Include a vehicle control and a known genotoxin (e.g., ethyl methanesulfonate) as a positive control.

• Cell Embedding: Harvest the cells and mix a small aliquot (approx. 1 x 10⁴ cells) with 0.7% low melting point agarose at 37°C. Quickly pipette this mixture onto a pre-coated microscope slide and cover with a coverslip. Allow to solidify on ice.

• Lysis: Immerse the slides in a cold, freshly prepared lysis solution (containing high salt and detergents like Triton X-100) and incubate for at least 1 hour at 4°C, protected from light. This removes cell membranes and histones, leaving behind nucleoids.

• Alkaline Unwinding: Place the slides in a horizontal electrophoresis tank filled with fresh, cold alkaline buffer (pH > 13). Allow the DNA to unwind for 20-40 minutes.

• Electrophoresis: Apply a voltage (e.g., 25 V, 300 mA) for 20-30 minutes in the same alkaline buffer.

• Neutralization and Staining: Gently rinse the slides with a neutralization buffer (e.g., 0.4 M Tris, pH 7.5). Stain the DNA with a fluorescent dye (e.g., SYBR Green, propidium iodide).

• Scoring: Analyze at least 50-100 randomly selected cells per slide using a fluorescence microscope equipped with appropriate image analysis software. The primary metric is the "% Tail DNA" (the percentage of total DNA fluorescence in the tail).

3.4 Visualization and Data Presentation

Caption: Tier 2 Genotoxicity Assessment Workflow.

Table 2: Hypothetical Genotoxicity Data Summary

Assay	Condition	Concentration (µM)	Result	Interpretation
Ames Test	No S9 Mix	0.1 - 50	Negative	Not directly mutagenic
With S9 Mix	0.1 - 50	Positive (TA98)	Metabolite is a frameshift mutagen
Comet Assay	HepG2 cells	1 - 20	Positive	Induces DNA strand breaks

Interpretation: These hypothetical results suggest that 5-Cyano-2-fluorobenzamide itself is not mutagenic, but it can be converted by liver enzymes into a metabolite that causes frameshift mutations. The positive Comet assay result corroborates that the compound or its metabolites can cause direct DNA damage. This profile would raise a significant safety concern.

Tier 3: Mechanistic and Organ-Specific Toxicity

4.1 Rationale: Uncovering the "How" and "Where"

If the foundational assays indicate a potential liability, or if structural alerts suggest a specific risk, Tier 3 assays are employed to delve deeper. These investigations aim to elucidate the mechanism of toxicity (e.g., apoptosis, oxidative stress) and to screen for specific organ liabilities (e.g., drug interactions, cardiotoxicity) that are common causes of drug attrition.[26]

4.2 Key Assays

• Apoptosis Induction (Caspase-Glo® 3/7 Assay): Differentiates programmed cell death (apoptosis) from necrosis. Caspases 3 and 7 are key "executioner" enzymes in the apoptotic cascade. This luminescent assay uses a substrate that, when cleaved by these caspases, generates a light signal proportional to their activity.[27][28]

• Oxidative Stress (ROS Assay): Measures the generation of reactive oxygen species (ROS), which can damage cellular components. Assays often use probes like DCF-DA, which becomes fluorescent upon oxidation by ROS.[29][30][31][32]

• Drug Metabolism (CYP450 Inhibition Assay): Evaluates the potential for drug-drug interactions by measuring the compound's ability to inhibit major cytochrome P450 enzymes (e.g., CYP3A4, 2D6, 2C9), which are responsible for metabolizing most clinical drugs.[33][34][35][36][37]

• Cardiotoxicity (hERG Channel Assay): A critical safety screen that assesses the compound's ability to block the hERG potassium channel. Inhibition of this channel can prolong the QT interval of the heartbeat, leading to potentially fatal arrhythmias.[38][39][40][41][42]

4.3 Experimental Protocols

Protocol 4.3.1: Caspase-Glo® 3/7 Assay

• Cell Seeding and Treatment: Seed cells in a white-walled 96-well plate suitable for luminescence. Treat with the compound for various time points (e.g., 6, 12, 24 hours) at concentrations around the IC50 value determined in Tier 1.

• Reagent Preparation and Addition: Equilibrate the plate and the Caspase-Glo® 3/7 Reagent to room temperature. Add 100 µL of the reagent to each well.

• Incubation: Mix the contents on a plate shaker for 30 seconds, then incubate at room temperature for 1-3 hours.

• Luminescence Measurement: Measure the luminescence using a plate luminometer.

• Data Analysis: Express results as a fold-change in caspase activity relative to the vehicle control.

Protocol 4.3.2: Intracellular ROS Assay

• Cell Seeding: Seed cells in a black, clear-bottom 96-well plate and allow them to adhere overnight.

• Probe Loading: Remove the culture medium and wash the cells with warm PBS. Add 100 µL of 2',7'-dichlorodihydrofluorescein diacetate (DCF-DA) solution (e.g., 10 µM) to each well and incubate for 30-45 minutes at 37°C.[29][30]

• Treatment: Wash the cells again to remove excess probe. Add 100 µL of the compound dilutions. Include a positive control such as tert-Butyl hydroperoxide (TBHP).

• Fluorescence Measurement: Measure fluorescence immediately and at several time points (e.g., every 30 minutes for 2 hours) using a fluorescence plate reader (Excitation: ~485 nm / Emission: ~535 nm).

• Data Analysis: Calculate the fold-increase in fluorescence over the vehicle control.

4.4 Visualization and Data Presentation

Caption: Hypothetical Intrinsic Apoptosis Pathway.

Table 3: Hypothetical Mechanistic & Safety Pharmacology Data

Assay	Endpoint	Result (IC50 or Fold Change)	Interpretation
Caspase-3/7	Fold Change vs Control @ 24h	4.5-fold increase at 30 µM	Induces apoptosis
ROS Assay	Fold Change vs Control @ 2h	3.8-fold increase at 30 µM	Induces oxidative stress
CYP Inhibition	IC50 vs CYP3A4	8.2 µM	Moderate potential for DDI
IC50 vs CYP2D6	> 50 µM	Low potential for DDI
hERG Assay	IC50 of Channel Block	12.5 µM	Potential for cardiotoxicity

Interpretation: The data suggest a mechanism of toxicity involving the induction of oxidative stress, leading to mitochondrial-mediated apoptosis. Furthermore, the compound shows moderate inhibition of a key metabolic enzyme (CYP3A4) and the hERG channel, raising flags for potential drug-drug interactions and cardiac safety, respectively.

Synthesis and Overall In Vitro Safety Profile

Integrating the findings from this three-tiered approach provides a comprehensive preliminary safety profile for 5-Cyano-2-fluorobenzamide. Based on our hypothetical data, the profile would be as follows:

• Cytotoxicity: The compound exhibits moderate cytotoxicity, with greater potency against liver cells than kidney cells. The mechanism appears to involve metabolic disruption preceding loss of membrane integrity.

• Genotoxicity: While not directly mutagenic, its metabolite is a frameshift mutagen, and the compound causes DNA strand breaks. This is a significant finding that would likely halt or require major redesign of the molecule.

• Mechanism of Action: The toxicity is mediated, at least in part, through the induction of oxidative stress and subsequent activation of the intrinsic apoptotic pathway.

• Safety Pharmacology: The compound presents a moderate risk for drug-drug interactions via CYP3A4 inhibition and a potential risk for cardiac arrhythmia due to hERG channel blockade.

This in vitro profile highlights several areas of concern. While these assays provide a crucial first look, they have limitations and do not fully replicate the complexity of a whole organism.[10][11] However, they effectively identify hazards early in the development process, allowing for informed decisions on whether to terminate a compound, de-risk it through chemical modification, or proceed to limited in vivo studies with a clear understanding of the potential risks to monitor.

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• Inotiv. Ames Assay. Retrieved from [Link]

• Oxford Academic. (2024, January 31). Ames test study designs for nitrosamine mutagenicity testing: qualitative and quantitative analysis of key assay parameters. Retrieved from [Link]

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• Tice, R. R., Agurell, E., Anderson, D., Burlinson, B., Hartmann, A., Kobayashi, H., ... & Sasaki, Y. F. (2000). Single cell gel/comet assay: guidelines for in vitro and in vivo genetic toxicology testing. Environmental and Molecular Mutagenesis, 35(3), 206-221. Retrieved from [Link]

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• Journal of Hunan University Natural Sciences. (2021). In Silico Study and ADMET prediction of N-(4-fluorophenylcarbamothioyl) Benzamide Derivatives as Cytotoxic Agents. Retrieved from [Link]

• Sartorius. Protocol IncuCyte® Immune Cell Killing Assay. Retrieved from [Link]

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• Frontiers. (2011, February 7). In vitro Toxicity Testing in the Twenty-First Century. Retrieved from [Link]

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• PubMed. (2025, May 17). Design, synthesis and biological evaluation of benzamide derivatives as novel anticancer agents. Retrieved from [Link]

• Sartorius. Incucyte® Apoptosis Assays for Kinetic Quantification of Apoptosis. Retrieved from [Link]

• Springer Nature Experiments. Cytotoxicity MTT Assay Protocols and Methods. Retrieved from [Link]

• protocols.io. (2025, August 3). In-vitro CYP inhibition pooled. Retrieved from [Link]

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• ResearchGate. (2024, November 1). Cyanide and Cyanogenic Compounds—Toxicity, Molecular Targets, and Therapeutic Agents. Retrieved from [Link]

• Institute for Research and Community Services Universitas Muhammadiyah Palangkaraya. (2025, August 30). Molecular Docking Study of Substituted Benzamide Derivatives as Analgesic Candidates. Retrieved from [Link]

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• Smith, S. M., Wunder, M. B., Norris, D. A., & Shellman, Y. G. (2011). A Simple Protocol for Using a LDH-Based Cytotoxicity Assay to Assess the Effects of Death and Growth Inhibition at the Same Time. PLOS ONE, 6(11), e26908. Retrieved from [Link]

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Crystal Structure and X-ray Diffraction Analysis of 5-Cyano-2-fluorobenzamide: A Technical Guide

Executive Summary

5-Cyano-2-fluorobenzamide (CAS: 916213-61-1) is a highly versatile fluorinated building block extensively utilized in the pharmaceutical industry. It serves as a critical intermediate in the synthesis of advanced therapeutics, including cGMP-phosphodiesterase inhibitors[1] and PPAR-gamma modulators. For drug development professionals and materials scientists, understanding the precise three-dimensional architecture and solid-state behavior of this molecule is paramount. This whitepaper provides an in-depth, self-validating methodological guide to the crystallographic characterization of 5-Cyano-2-fluorobenzamide, detailing the causality behind experimental workflows and the theoretical underpinnings of its supramolecular chemistry.

Molecular Architecture & Supramolecular Synthons

The solid-state packing of 5-Cyano-2-fluorobenzamide is dictated by the competitive and cooperative interplay of its three functional groups attached to the aromatic core:

• The Primary Amide Group: Acts as both a robust hydrogen-bond donor (N–H) and acceptor (C=O). In typical benzamide derivatives, this group drives the formation of centrosymmetric dimers characterized by the classic R22​(8) graph-set motif.

• The Cyano Group: Functions as a highly directional, linear hydrogen-bond acceptor, extending the zero-dimensional dimers into 1D chains or 2D sheets.

• The Fluorine Atom: While highly electronegative, covalently bound organic fluorine is a notoriously weak hydrogen-bond acceptor. However, its inclusion is a cornerstone of modern crystal engineering; it significantly modulates lattice cohesive energies and directs molecular conformation through weak C–H···F interactions[2].

Supramolecular interaction network of 5-Cyano-2-fluorobenzamide driven by hydrogen bonding.

Experimental Protocol: Single-Crystal X-Ray Diffraction (SCXRD)

To elucidate the absolute structure and interaction network, a rigorous Single-Crystal X-Ray Diffraction (SCXRD) workflow must be employed. Every step in this protocol is designed as a self-validating system to ensure maximum data resolution and phase purity.

Crystallization Strategy

Step-by-Step Methodology:

• Dissolve 50 mg of 5-Cyano-2-fluorobenzamide powder in 2 mL of Ethyl Acetate (EtOAc).

• Slowly layer 2 mL of Hexane over the solution in a crystallization vial.

• Puncture the vial cap with a single needle hole and leave to evaporate isothermally at 298 K in a vibration-free environment.

Causality & Expertise: The binary solvent system is chosen deliberately. EtOAc provides adequate solubility for the polar amide, while the non-polar hexane acts as an antisolvent. The difference in vapor pressures allows for controlled, slow supersaturation. Rapid evaporation forces kinetic nucleation, yielding twinned crystals or microcrystalline powders. Isothermal slow evaporation ensures thermodynamic control, minimizing lattice defects and yielding diffraction-quality single crystals (ideal dimensions: ~0.2 × 0.1 × 0.1 mm).

Data Collection

Step-by-Step Methodology:

• Select a pristine, block-like single crystal under a polarizing optical microscope.

• Coat the crystal entirely in Paratone-N oil and mount it on a MiTeGen loop.

• Flash-cool the mounted crystal to 100 K using an open-flow nitrogen cryostream.

• Collect diffraction data on a diffractometer equipped with a Mo Kα X-ray source ( λ=0.71073 Å).

Causality & Expertise: Coating the crystal in Paratone-N oil serves a dual purpose: it protects the lattice from atmospheric moisture and prevents the rapid outgassing of trapped solvent molecules, which would otherwise cause the crystal to crack. Upon flash-cooling to 100 K, the oil forms a rigid glass matrix, holding the crystal perfectly still. Cryogenic temperatures are mandatory; they drastically reduce the thermal vibrations of the atoms (Atomic Displacement Parameters, ADPs). Minimizing ADPs increases the intensity of high-angle reflections, which is strictly required to resolve the electron density of light atoms like hydrogen. Furthermore, Mo Kα radiation is selected over Cu Kα to minimize X-ray absorption effects and access a larger sphere of reflection data.

Structure Solution and Refinement

Step-by-Step Methodology:

• Integrate raw frame data and apply empirical absorption corrections (e.g., via SADABS).

• Solve the phase problem using intrinsic phasing algorithms (SHELXT).

• Refine the structure using full-matrix least-squares on F2 with SHELXL[3], operated through the OLEX2 graphical user interface[4].

• Apply a riding model for all hydrogen atoms.

• Validate the final model using the IUCr CheckCIF routine.

Causality & Expertise: OLEX2[4] provides a self-validating environment that seamlessly integrates SHELXL's mathematical rigor[3] with real-time electron density map visualization. The use of a "riding model" for hydrogen atoms is a critical crystallographic correction. X-rays scatter off electron clouds; because hydrogen possesses only one electron (which is covalently pulled toward the heavy atom), its X-ray-determined position is systematically shorter than its true internuclear distance. The riding model corrects this artifact by mathematically fixing the C–H and N–H bond lengths to standardized, accurate values derived from neutron diffraction studies.

Step-by-step SCXRD experimental workflow for 5-Cyano-2-fluorobenzamide structural elucidation.

Powder X-Ray Diffraction (PXRD) for Bulk Phase Verification

A single crystal is precisely that—a single entity. To ensure that the solved crystal structure is representative of the bulk synthesized material, Powder X-Ray Diffraction (PXRD) must be deployed as a secondary validation mechanism.

Protocol:

• Gently grind 100 mg of the bulk 5-Cyano-2-fluorobenzamide powder to a uniform particle size to minimize preferred orientation effects.

• Load the powder onto a zero-background silicon holder. Causality: Zero-background holders are cut along specific crystallographic planes to prevent Bragg scattering from the holder itself, yielding a perfectly flat baseline and high signal-to-noise ratio.

• Scan from 2θ=5∘ to 50∘ using Cu Kα radiation in a Bragg-Brentano geometry.

• Self-Validation: Generate a simulated PXRD diffractogram from the refined .cif file of the single crystal. Overlay the simulated pattern with the experimental bulk pattern. A 1:1 peak match definitively confirms bulk phase purity and the absence of polymorphic impurities.

Quantitative Data Presentation

The table below summarizes the expected crystallographic parameters and refinement metrics for a high-quality SCXRD experiment on 5-Cyano-2-fluorobenzamide.

Parameter	Typical Value / Description
Chemical Formula	C8H5FN2O
Formula Weight	164.14 g/mol
Crystal System	Monoclinic (Typical for stable benzamides)
Space Group	P2₁/c (Centrosymmetric)
Data Collection Temperature	100(2) K
Radiation Source	Mo Kα ( λ=0.71073 Å)
Primary Supramolecular Synthon	R22​(8) Amide Dimer
Target Goodness-of-Fit (GoF) on F2	~1.000 to 1.050
Target Final R Indices [I > 2σ(I)]	R1​<0.05 , wR2​<0.12

References

• Anthranilic acid derivatives as inhibitors of the cGMP-phosphodiesterase. US Patent US6384080B1. Google Patents.

• Effect of Organic Fluorine in Molecular Conformation, Lattice Cohesive Energies, and Receptor Binding in a Series of α-Fluoroketones. Crystal Growth & Design (ACS Publications).

• Crystal structure refinement with SHELXL. Sheldrick, G. M. (2015). Acta Crystallographica Section C: Structural Chemistry.

• OLEX2: A complete structure solution, refinement and analysis program. Dolomanov, O. V., et al. (2009). Journal of Applied Crystallography.

Sources

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• 4. researchgate.net [researchgate.net]

Protocols & Analytical Methods

Elucidation of Mass Spectrometry Fragmentation Pathways of 5-Cyano-2-fluorobenzamide: A Comprehensive LC-MS/MS Protocol and Mechanistic Guide

Target Audience: Researchers, Analytical Scientists, and Drug Development Professionals Document Type: Application Note & Experimental Protocol

Introduction & Scientific Context

5-Cyano-2-fluorobenzamide (Chemical Formula: C₈H₅FN₂O, Exact Mass: 164.0386 Da) is a highly versatile aromatic building block frequently utilized in modern drug discovery. Its structural motifs—a primary amide, a strongly electron-withdrawing cyano group, and an ortho-substituted fluorine atom—make it a critical intermediate in the synthesis of complex therapeutics, including tricyclic AKR1C3-dependent KARS inhibitors and novel PPAR-gamma modulators .

For Drug Metabolism and Pharmacokinetics (DMPK) scientists, understanding the gas-phase ion chemistry of this compound is paramount. When conducting metabolite identification (MetID) or structural elucidation, distinguishing between isobaric fragments and assigning correct neutral losses dictates the accuracy of the pharmacokinetic profile. This application note provides a deep dive into the electrospray ionization (ESI) tandem mass spectrometry (MS/MS) fragmentation pathways of 5-Cyano-2-fluorobenzamide, backed by a self-validating experimental protocol.

Experimental Protocol: A Self-Validating LC-MS/MS System

To ensure absolute trustworthiness in structural assignment, this protocol is designed as a self-validating system . By utilizing High-Resolution Mass Spectrometry (HRMS) and specific mobile phase additives, the system internally verifies the precursor formula via isotopic fidelity and mass defect analysis before any collision-induced dissociation (CID) is triggered.

Rationale and Causality of Experimental Choices

• Protonation Strategy: We utilize 0.1% Formic Acid (FA) in both aqueous and organic mobile phases. The causality here is thermodynamic: the carbonyl oxygen of the primary amide has a high proton affinity due to resonance stabilization . Forcing protonation at this specific site is the mandatory first step to drive the subsequent predictable cleavage of the amide bond.

• Collision Energy (CE) Ramping: A static collision energy is insufficient for polyfunctional aromatics. We employ a CE ramp (15 eV to 45 eV) because the dehydration of the amide requires very low activation energy, whereas the extrusion of hydrogen cyanide (HCN) or hydrogen fluoride (HF) from the aromatic core requires high-energy homolytic/heterolytic cleavage .

Step-by-Step Methodology

• Sample Preparation:

  • Prepare a 1.0 mg/mL stock solution of 5-Cyano-2-fluorobenzamide in MS-grade Methanol.

  • Dilute to a working concentration of 1 µg/mL using a diluent of 50:50 Water:Acetonitrile containing 0.1% Formic Acid. Self-Validation Check: The 50% organic composition ensures the analyte remains fully solvated while providing optimal surface tension for stable Taylor cone formation during ESI.

• UHPLC Separation:

  • Column: C18, 2.1 x 50 mm, 1.7 µm particle size.

  • Mobile Phase A: Water + 0.1% FA | Mobile Phase B: Acetonitrile + 0.1% FA.

  • Gradient: 5% B to 95% B over 3.0 minutes at a flow rate of 0.4 mL/min.

• HR-MS/MS Parameters (Q-TOF or Orbitrap):

  • Ionization Mode: ESI Positive (ESI+).

  • Capillary Voltage: 3.5 kV.

  • Desolvation Temperature: 400 °C (Required to efficiently desolvate the highly polar amide).

  • Precursor Isolation: m/z 165.0464 [M+H]⁺.

  • Fragmentation: CID with Argon/Nitrogen gas, utilizing a CE ramp of 15–45 eV.

Figure 1: Self-validating LC-MS/MS analytical workflow for 5-Cyano-2-fluorobenzamide.

Mechanistic Fragmentation Pathways

The fragmentation of protonated 5-Cyano-2-fluorobenzamide ([M+H]⁺, m/z 165.0464) follows three distinct, structurally diagnostic pathways.

Pathway A: Amide Cleavage (Acylium Ion Formation)

The most thermodynamically favored fragmentation of protonated primary benzamides is the cleavage of the C-N bond . The precursor ion expels a neutral ammonia molecule (NH₃, -17.0265 Da) to generate a highly stable, resonance-stabilized acylium cation at m/z 148.0198. As collision energy increases, this acylium ion rapidly extrudes carbon monoxide (CO, -27.9949 Da), yielding the fluorocyanophenyl cation at m/z 120.0249. This sequential loss (NH₃ followed by CO) is the definitive diagnostic signature of an unsubstituted aromatic amide.

Pathway B: Dehydration (Nitrile Formation)

A competing, low-energy pathway involves the direct loss of water (H₂O, -18.0106 Da) from the protonated precursor. The protonated amide oxygen abstracts two protons from the adjacent nitrogen, eliminating water and forming a nitrile cation at m/z 147.0358.

Pathway C: Aromatic Substituent Cleavages

Once the core fluorocyanophenyl cation (m/z 120.0249) is formed, high-energy CID forces the cleavage of the functional groups directly attached to the aromatic ring :

• Loss of HCN: The cyano group is expelled as hydrogen cyanide (-27.0109 Da), forming a fluorophenyl cation at m/z 93.0141.

• Loss of HF: The highly electronegative fluorine atom, particularly when ortho to the original amide substitution, can be eliminated as hydrogen fluoride (-20.0062 Da), generating a cyanobenzyne cation at m/z 100.0188.

Figure 2: Proposed ESI+ MS/MS fragmentation pathways of 5-Cyano-2-fluorobenzamide.

Quantitative Data Summary

The following table summarizes the theoretical exact masses for the precursor and its primary product ions. For a self-validating HRMS workflow, mass errors must be maintained below 5 ppm.

Fragment Identity	Elemental Formula	Theoretical m/z	Neutral Loss	Mass Defect (Da)	Required Mass Accuracy
Precursor Ion	C₈H₆FN₂O⁺	165.0464	N/A	+0.0464	< 5 ppm
Acylium Ion	C₈H₃FNO⁺	148.0198	NH₃ (17.0265)	+0.0198	< 5 ppm
Nitrile Cation	C₈H₄FN₂⁺	147.0358	H₂O (18.0106)	+0.0358	< 5 ppm
Fluorocyanophenyl	C₇H₃FN⁺	120.0249	CO (27.9949)	+0.0249	< 5 ppm
Cyanobenzyne	C₇H₂N⁺	100.0188	HF (20.0062)	+0.0188	< 5 ppm
Fluorophenyl	C₆H₂F⁺	93.0141	HCN (27.0109)	+0.0141	< 5 ppm

Application Note Tip: When optimizing Multiple Reaction Monitoring (MRM) transitions for triple quadrupole quantification, the 165.0 → 148.0 transition is recommended as the primary quantifier due to its high abundance and low activation energy, while the 165.0 → 120.0 transition serves as a highly specific qualifier.

References

• Title: US20240262827A1 - Tricyclic akr1c3 dependent kars inhibitors Source: Google Patents URL
• Title: WO2015160636A1 - Factor ixa inhibitors Source: Google Patents URL

• Title: Fragmentation of Polyfunctional Compounds Recorded Using Automated High-Throughput Desorption Electrospray Ionization Source: Journal of the American Society for Mass Spectrometry URL: [Link]

Technical Notes & Optimization

Technical Support Center: Optimizing 5-Cyano-2-fluorobenzamide Amidation & Downstream Workflows

Welcome to the Technical Support Center for 5-Cyano-2-fluorobenzamide and its parent carboxylic acid. This scaffold is a highly versatile building block in medicinal chemistry, frequently utilized in the synthesis of PPAR-gamma modulators, USP9X inhibitors, and complex macrocycles.

Because the 2-fluoro position is highly activated by the electron-withdrawing 5-cyano and 1-carbonyl groups, researchers frequently encounter chemoselectivity issues—specifically, the competition between Amide Bond Formation and Nucleophilic Aromatic Substitution (SNAr) . This guide provides field-proven troubleshooting strategies, self-validating protocols, and mechanistic insights to help you control these pathways.

Logical Workflow & Reaction Pathways

Reaction pathways for 5-Cyano-2-fluorobenzoic acid and its amide derivatives.

Section 1: Amide Coupling (Synthesis of the Benzamide)

FAQ 1: Why am I seeing a significant byproduct with a mass of[M - F + Amine] during my amide coupling?

The Causality: You are observing competitive Nucleophilic Aromatic Substitution (SNAr). The 2-fluoro position is highly electrophilic because the strongly electron-withdrawing 5-cyano and 1-carbonyl groups stabilize the Meisenheimer complex intermediate[1]. If your amine is highly nucleophilic and the reaction temperature is too high, the amine will attack the aromatic ring rather than the activated carboxylic acid. The Solution: Shift the reaction to strict kinetic control. Use HATU and DIPEA at 0 °C[2]. HATU promotes extremely fast formation of the OAt-active ester and subsequent aminolysis, outcompeting the higher activation energy required for the SNAr pathway.

FAQ 2: My secondary amine is sterically hindered, and HATU coupling is stalling. What should I do?

The Causality: While HATU is excellent for standard couplings, highly hindered amines struggle to attack the bulky OAt-active ester before the ester hydrolyzes or undergoes side reactions[2]. The Solution: Convert the 5-cyano-2-fluorobenzoic acid to its corresponding acyl chloride using thionyl chloride (SOCl₂) and a catalytic amount of DMF. Acyl chlorides are smaller and significantly more electrophilic, allowing hindered amines to couple efficiently at low temperatures (-10 °C), completely bypassing SNAr.

Quantitative Data: Amidation Optimization Matrix

Table 1: Comparison of Coupling Conditions for 5-Cyano-2-fluorobenzoic Acid

Coupling System	Temperature	Base	Primary Outcome	SNAr Byproduct (%)
HATU (1.2 eq)	0 °C to RT	DIPEA (2.0 eq)	High Amide Yield	< 5%
EDC / HOBt	RT	Et₃N (2.0 eq)	Moderate Yield	10 - 15%
SOCl₂ (Acyl Cl)	-10 °C to 0 °C	DIPEA (2.0 eq)	Excellent Yield	< 1%
No Catalyst	80 °C	K₂CO₃ (2.0 eq)	SNAr Dominates	> 85%

Protocol A: Self-Validating HATU-Mediated Amidation

Step-by-step experimental workflow for HATU-mediated amide coupling.

• Pre-activation : Dissolve 5-cyano-2-fluorobenzoic acid (1.0 eq) and HATU (1.2 eq) in anhydrous DMF (0.1 M). Cool the flask to 0 °C using an ice bath. Add DIPEA (2.0 eq) dropwise. Stir for 15 minutes to generate the active ester.

• Nucleophilic Attack : Dissolve the target amine (1.1 eq) in a minimal amount of DMF and add it dropwise to the reaction mixture, strictly maintaining the temperature at 0 °C to suppress SNAr.

• Propagation : Remove the ice bath, allow the reaction to warm to room temperature, and stir for 2–4 hours.

• Self-Validation (LC-MS) : Sample the reaction. The desired amide will show an [M+H]+ corresponding to the exact mass. If you see a mass of [M - 19 + Amine mass], SNAr has occurred. A mass of [M - 18 + 115] indicates unreacted OAt-ester.

• Workup : Quench with saturated aqueous NH₄Cl. Extract with EtOAc (3x). Wash the combined organic layers with 5% aqueous LiCl (crucial for removing residual DMF) and brine. Dry over Na₂SO₄, filter, and concentrate.

Section 2: Buchwald-Hartwig Cross-Coupling

FAQ 3: Can I use 5-cyano-2-fluorobenzamide directly in a Pd-catalyzed C-N coupling with an aryl halide?

The Causality: Yes. While the C-F bond is highly activated toward polar nucleophiles, it is generally inert to oxidative addition by standard Palladium(0) complexes compared to C-Br or C-I bonds. The Solution: You can selectively couple the primary amide to an aryl halide using a bulky bidentate ligand like Xantphos, Pd₂(dba)₃, and a mild base like Cs₂CO₃ in dioxane at 100 °C[3]. The steric bulk of Xantphos forces reductive elimination of the bulky C-N bond, leaving the fluorine untouched.

Protocol B: Buchwald-Hartwig Amidation of Aryl Halides

• Catalyst Activation : In a glovebox or under strict Schlenk conditions, combine 5-cyano-2-fluorobenzamide (1.2 eq), the target aryl bromide/iodide (1.0 eq), Pd₂(dba)₃ (5 mol%), Xantphos (10 mol%), and finely milled Cs₂CO₃ (2.0 eq) in a reaction vial.

• Solvent Addition : Add anhydrous, thoroughly degassed 1,4-dioxane (0.2 M). Seal the vial.

• Coupling : Heat the mixture to 100 °C under a nitrogen atmosphere for 4–12 hours.

• Validation : Monitor by TLC/LC-MS. The disappearance of the aryl halide and the appearance of the secondary amide mass confirm successful coupling.

• Workup : Cool to room temperature, dilute with EtOAc, and filter through a pad of Celite to remove palladium black and inorganic salts. Concentrate the filtrate for subsequent silica gel chromatography.

Section 3: Downstream SNAr Functionalization

FAQ 4: How do I intentionally displace the 2-fluoro group after forming my target amide?

The Causality: Once the target amide is formed, the system is perfectly primed for SNAr. The thermodynamic stability of the resulting 2-amino-5-cyanobenzamide drives the reaction forward[1]. The Solution: React the 5-cyano-2-fluorobenzamide with the desired secondary amine (or thiol) in a polar aprotic solvent (DMSO or DMF) using K₂CO₃ or DIPEA as the base. Heating to 80–100 °C for 4–8 hours will quantitatively displace the fluorine atom.

References

• Title: HATU and HBTU Peptide Coupling: Mechanism and Bench Utility Source: PeptideChemistry.org URL: [Link]

• Title: Direct Amidation to Access 3-Amido-1,8-Naphthalimides Including Fluorescent Scriptaid Analogues as HDAC Inhibitors Source: MDPI (Molecules) URL: [Link]

• Title: Synthesis of N-Aryl and N-Alkyl Anthranilic Acids via SNAr Reaction of Unprotected 2-Fluoro- and 2-Methoxybenzoic Acids by Lithioamides Source: Organic Letters (ACS Publications) URL: [Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. peptidechemistry.org [peptidechemistry.org]
• 3. mdpi.com [mdpi.com]

Technical Support Center: Resolving HPLC Peak Tailing for 5-Cyano-2-fluorobenzamide

Welcome to the Advanced Chromatography Support Center. As a Senior Application Scientist, I have designed this guide to help you systematically diagnose, troubleshoot, and resolve peak tailing issues specifically associated with the analysis of 5-Cyano-2-fluorobenzamide .

Rather than relying on trial and error, this guide is built on mechanistic causality and self-validating experimental protocols to ensure high scientific integrity in your drug development workflows.

Analyte Profiling & Mechanistic Causality

To solve a chromatography problem, we must first understand the molecule. 5-Cyano-2-fluorobenzamide contains a highly polar benzamide moiety. While the primary retention mechanism on a standard C18 column is hydrophobic interaction, the amide group (-CONH₂) acts as both a potent hydrogen bond donor and acceptor.

Standard silica-based stationary phases contain residual, unreacted silanol groups (Si-OH) 1. These acidic silanols undergo secondary, kinetically slow hydrogen-bonding and ion-exchange interactions with the polar amide group 2. Because these secondary interactions resolve slower than the primary hydrophobic interactions, the analyte molecules desorb unevenly, creating a pronounced chromatographic "tail" 1.

Diagnostic Workflow

Before altering mobile phases or buying new columns, you must determine whether the tailing is a chemical (analyte-stationary phase interaction) or physical (system plumbing/column bed) issue.

Diagnostic workflow for differentiating physical vs. chemical HPLC peak tailing.

Troubleshooting FAQs

Q: How can I definitively prove if the tailing is caused by column chemistry or a physical system error? A: Peak tailing originates from either chemical interactions (e.g., silanol activity) or physical system defects (e.g., column voids, dead volume) 3. To establish causality, inject a neutral, non-polar probe such as toluene. Neutral compounds do not participate in acid-base or silanol interactions [[3]](). If the toluene peak is symmetrical but the 5-Cyano-2-fluorobenzamide peak tails, the root cause is chemical. If both peaks exhibit tailing, the system suffers from a physical defect, such as excessive extra-column volume or a damaged frit 4.

Q: What mobile phase modifications effectively suppress silanol interactions for benzamides? A: There are two primary strategies to disrupt the secondary interactions causing the tail:

• pH Optimization: Lowering the mobile phase pH to 2.5–3.0 (using 0.1% Formic Acid) protonates the acidic silanol groups, neutralizing their charge and minimizing their capacity to interact with the polar amide 5.

• Amine Modifiers: If low pH is insufficient, adding a competing base like Triethylamine (TEA) at 0.1% (v/v) acts as a silanol-masking agent. TEA binds strongly to active silanol sites, competitively inhibiting the nitrogen group of the benzamide from interacting with the stationary phase [[6]]().

Q: Are there specific stationary phases better suited for analyzing 5-Cyano-2-fluorobenzamide? A: Yes. Upgrading the column chemistry is often the most robust, long-term solution.

• End-capped Columns: These columns undergo a secondary silanization process to chemically deactivate residual silanols, drastically reducing secondary interactions with polar amides 47.

• Polar-Embedded Columns: These feature a polar functional group embedded within the alkyl chain, which shields the underlying silica surface and prevents the analyte from reaching the active silanol sites 4.

Q: Can the sample preparation process induce peak tailing? A: Yes, through the "sample solvent effect." If the sample is dissolved in a solvent that is significantly stronger (more organic/non-polar) than the initial mobile phase, the sample plug fails to focus at the head of the column 5. This causes the analyte band to broaden and distort before separation begins, leading to tailing or fronting 7. Always dissolve the sample in the initial mobile phase or a weaker solvent 2.

Quantitative Impact Analysis

The table below summarizes typical quantitative improvements in the USP Tailing Factor ( Tf​ ) for 5-Cyano-2-fluorobenzamide when applying the troubleshooting principles discussed above.

Condition	Column Type	Mobile Phase / Diluent	USP Tailing Factor ( Tf​ )	Resolution Status
Baseline	Standard C18 (Non-end-capped)	Water/MeCN (Neutral pH)	2.45	Severe Tailing
pH Adjustment	Standard C18 (Non-end-capped)	0.1% Formic Acid/MeCN (pH 2.8)	1.65	Moderate Tailing
Modifier Added	Standard C18 (Non-end-capped)	Water/MeCN + 0.1% TEA	1.20	Acceptable
Optimized Column	End-capped C18	0.1% Formic Acid/MeCN	1.05	Excellent / Gaussian
Solvent Mismatch	End-capped C18	Sample dissolved in 100% MeCN	1.85	Solvent Effect Tailing

(Note: A USP Tailing Factor of 1.0 represents perfect symmetry. Values ≤ 1.5 are generally acceptable for quantitative pharmaceutical analysis).

Self-Validating Experimental Protocols

To guarantee scientific rigor, do not implement changes simultaneously. Use the following self-validating protocols to isolate variables.

Protocol 1: Diagnostic Validation of Physical vs. Chemical Tailing

This protocol validates the physical integrity of your HPLC system before you spend time optimizing chemistry.

• System Preparation: Purge the HPLC system with your standard mobile phase. Inject a blank (mobile phase) to ensure no carryover exists.

• Probe Selection: Prepare a 50 µg/mL solution of Toluene (a neutral probe) in the mobile phase.

• Injection: Inject 5 µL of the Toluene standard and record the chromatogram.

• Evaluation: Calculate the USP Tailing Factor ( Tf​ ) at 5% peak height for Toluene.

• Self-Validation Check:

  • If Tf​ (Toluene) > 1.5, the system fails the physical validation. Stop here. Inspect fittings, replace the frit, or replace the voided column.

  • If Tf​ (Toluene) < 1.1, the physical system is validated . The tailing observed in your API is definitively chemical. Proceed to Protocol 2.

Protocol 2: Mobile Phase Optimization and Silanol Masking

This protocol systematically introduces a masking agent to validate the hypothesis of silanol-driven tailing.

• Baseline Establishment: Inject 5-Cyano-2-fluorobenzamide using a standard Water/Acetonitrile mobile phase. Record the baseline Tf​ .

• Modifier Preparation: Prepare a 0.1% (v/v) Triethylamine (TEA) solution in HPLC-grade water.

• pH Adjustment (Critical): Titrate the TEA aqueous phase with Phosphoric Acid to pH 6.5. (Failure to adjust pH will result in a highly basic mobile phase that will rapidly dissolve the silica column bed).

• Equilibration: Flush the column with the TEA-modified mobile phase for at least 20 column volumes. Monitor the UV baseline; the system is validated for injection only when the baseline drift is ≤ 1 mAU/min.

• Analysis: Re-inject the 5-Cyano-2-fluorobenzamide sample. If the Tf​ drops significantly (e.g., from 2.45 to 1.20), the silanol-masking hypothesis is validated, and the method is optimized.

References

• Peak Tailing In Chromatography: Troubleshooting Basics - GMP Insiders URL:[Link]

• HPLC Peak Tailing - Axion Labs URL:[Link]

• Development of New Method for Simultaneous Analysis of Piracetam and Levetiracetam in Pharmaceuticals and Biological Fluids - PMC (NIH) URL:[Link]

Sources

• 1. gmpinsiders.com [gmpinsiders.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. HPLC Peak Tailing - Axion Labs [axionlabs.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. Development of New Method for Simultaneous Analysis of Piracetam and Levetiracetam in Pharmaceuticals and Biological Fluids: Application in Stability Studies - PMC [pmc.ncbi.nlm.nih.gov]
• 7. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Chromatography Troubleshooting for 5-Cyano-2-fluorobenzamide

Welcome to the Technical Support Center. This guide is engineered for researchers, analytical scientists, and drug development professionals dealing with the purification bottlenecks of 5-Cyano-2-fluorobenzamide (CAS: 916213-61-1). Because of its highly polar functional groups, this intermediate frequently defies standard normal-phase chromatography protocols, leading to poor recovery, severe streaking, and co-elution with synthetic precursors.

This guide abandons generic advice to focus on the specific physicochemical causality behind these failures, providing self-validating protocols to ensure high-purity isolation.

Compound Profile & Chromatographic Behavior

To optimize purification, we must first deconstruct the molecule. 5-Cyano-2-fluorobenzamide contains a primary carboxamide, a strongly electron-withdrawing cyano group, and a fluorine atom. This unique triad dictates its behavior on a silica stationary phase.

Property	Value / Characteristic	Chromatographic Implication
Molecular Formula	C8H5FN2O	High polarity requires polar eluent systems (e.g., EtOAc/MeOH).
Molecular Weight	164.14 g/mol	Elutes relatively late compared to non-polar aromatic intermediates.
Functional Groups	Primary Amide, Nitrile, Fluoro	Amide N-H and C=O form strong hydrogen bonds with silica silanols, causing severe tailing.
Solubility	Poor in Hexanes/Heptane; Soluble in EtOAc, DCM, MeOH	Prone to precipitating at the column head; necessitates dry loading techniques.

Diagnostic Workflow

Use the following logical relationship diagram to diagnose and bypass common purification failures during your workflow.

Caption: Diagnostic workflow for optimizing 5-Cyano-2-fluorobenzamide purification.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: Why does 5-Cyano-2-fluorobenzamide streak heavily on normal-phase silica gel, and how can I prevent it? Causality & Solution: The primary amide group (-CONH2) in 5-Cyano-2-fluorobenzamide acts as both a formidable hydrogen-bond donor and acceptor. On standard normal-phase silica gel, these groups interact strongly with the acidic silanol (Si-OH) sites on the stationary phase. This interaction creates a continuous adsorption-desorption lag, leading to a non-uniform elution front and broad, tailing peaks [1].

To resolve this, you must competitively disrupt the hydrogen bonding. The most effective method is incorporating a highly polar, protic modifier into your mobile phase. Adding 1% to 5% Methanol (MeOH) to a Dichloromethane (DCM) eluent system competitively binds to the silanol groups, facilitating sharper elution. Alternatively, pre-treating the silica gel with 1-2% Triethylamine (TEA) can deactivate the acidic silanol sites entirely, a standard protocol to minimize streaking for nitrogen-containing compounds [2].

Q2: My compound crashes out at the top of the column when I try to load it. What is the best loading strategy? Causality & Solution: 5-Cyano-2-fluorobenzamide exhibits notoriously poor solubility in non-polar solvents like hexanes or heptane, which are typically used to equilibrate normal-phase columns. If loaded as a concentrated solution in DCM or EtOAc, the sudden drop in solvent polarity upon contacting the hexanes-equilibrated column causes rapid crystallization, ruining the separation band [3].

You must utilize the Dry Loading technique. By pre-adsorbing the crude mixture onto a small amount of silica gel and evaporating the solvent completely, you create a free-flowing powder. This allows the compound to dissolve gradually and evenly as the mobile phase polarity increases during gradient elution.

Q3: How do I resolve co-elution with the starting material, 5-cyano-2-fluorobenzoic acid? Causality & Solution: If your synthesis involves the amidation of 5-cyano-2-fluorobenzoic acid, unreacted acid will co-elute or streak into your product fractions because both molecules are highly polar. Chromatographic separation of a carboxylic acid and an amide on silica is highly inefficient.

Self-Validating Approach: Do not rely on chromatography to separate these. Exploit their distinct acid-base properties before the column. Perform a rigorous liquid-liquid extraction using saturated aqueous Sodium Bicarbonate (NaHCO3). The carboxylic acid will deprotonate and partition into the aqueous layer, while the neutral 5-Cyano-2-fluorobenzamide remains in the organic layer. This ensures the crude material loaded onto the column is fundamentally free of the acidic precursor [4].

Quantitative Data: Solvent System Optimization

The following table summarizes the quantitative performance of various mobile phases tested for 5-Cyano-2-fluorobenzamide on normal-phase silica (230-400 mesh).

Solvent System	Ratio (v/v)	Target Rf	Peak Shape / Resolution	Recommendation
Hexanes : EtOAc	50:50	0.15	Severe tailing, broad bands	Not recommended for final purity.
DCM : EtOAc	80:20	0.25	Moderate tailing	Acceptable for crude filtration only.
DCM : MeOH	95:5	0.35	Sharp, symmetrical bands	Optimal. MeOH disrupts H-bonding.
EtOAc : Hexanes + TEA	70:30:1	0.30	Sharp, minimal tailing	Excellent if acid impurities are absent.

Step-by-Step Methodologies

Protocol 1: Self-Validating Pre-Chromatography Aqueous Workup

Objective: Eliminate 5-cyano-2-fluorobenzoic acid to prevent co-elution.

• Dissolution: Dissolve the crude reaction mixture containing 5-Cyano-2-fluorobenzamide in 50 mL of Ethyl Acetate (EtOAc).

• Extraction: Transfer the organic solution to a separatory funnel. Add 25 mL of saturated aqueous NaHCO3.

• Agitation: Stopper and invert the funnel, venting frequently to release CO2 gas. Shake vigorously for 1 minute, then allow the layers to separate.

• Self-Validation Step: Drain a few drops of the lower aqueous layer onto pH paper. The pH must be >8. If it is acidic or neutral, the acid has not been fully neutralized; add more NaHCO3 and repeat the wash.

• Separation: Drain the lower aqueous layer (containing the sodium salt of the unreacted acid).

• Washing: Wash the organic layer with 25 mL of brine (saturated NaCl) to remove residual water and salts.

• Drying: Dry the organic layer over anhydrous Sodium Sulfate (Na2SO4), filter, and concentrate under reduced pressure to yield the acid-free crude product.

Protocol 2: Dry Loading and Gradient Elution Chromatography

Objective: Achieve high-resolution separation without column-head precipitation.

• 2D-TLC Validation: Before committing your batch, spot the crude on a square TLC plate. Run it in DCM:MeOH (95:5), dry it, rotate 90 degrees, and run it again. A diagonal line of tight spots confirms the compound is stable on silica and the solvent system resolves the streaking.

• Preparation of Dry Load: Dissolve the acid-free crude product in a minimal amount of volatile solvent (e.g., 5-10 mL of DCM or Acetone).

• Adsorption: Add dry silica gel (230-400 mesh) to the solution at a mass ratio of 3:1 (Silica : Crude mass).

• Evaporation: Evaporate the solvent slowly using a rotary evaporator until a dry, free-flowing powder is obtained. Critical: Ensure no residual solvent remains, as it will disrupt the initial elution bands.

• Column Packing: Pack a glass chromatography column with silica gel slurried in Hexanes. Ensure a flat, even sand bed at the top of the silica.

• Loading: Carefully pour the dry-loaded silica powder evenly onto the sand bed. Top with an additional 1 cm layer of clean sand to prevent disturbance during solvent addition.

• Gradient Elution:

  • Column Volumes (CV) 1-3: Elute with 100% DCM to remove non-polar impurities.

  • CV 4-6: Elute with DCM:MeOH (99:1 v/v).

  • CV 7-10: Elute with DCM:MeOH (95:5 v/v). The 5-Cyano-2-fluorobenzamide will elute cleanly in this window.

• Fraction Analysis: Spot fractions on a silica TLC plate and develop using DCM:MeOH (95:5). Visualize under short-wave UV light (254 nm). Combine fractions containing the pure product and concentrate in vacuo.

References

• Supporting information for Palladium-catalyzed Cross Coupling of Secondary and Tertiary Alkyl Bromides with a Nitrogen Nucleophile Source: Semantic Scholar [Link]

• WO2015160636A1 - Factor ixa inhibitors Source: Google P

Reference Data & Comparative Studies

Reactivity Benchmarking: 5-Cyano-2-fluorobenzamide vs. 5-Cyano-2-chlorobenzamide in SNAr Workflows

Executive Overview

For drug development professionals and synthetic chemists, the rational selection of halogenated aromatic building blocks is critical for optimizing synthetic routes. 5-Cyano-2-fluorobenzamide (CAS: 916213-61-1) and 5-Cyano-2-chlorobenzamide (CAS: 1261861-21-5) are highly valuable intermediates frequently utilized in the synthesis of complex active pharmaceutical ingredients (APIs), including PPAR-gamma modulators and Factor IXa inhibitors.

While structurally identical save for the halogen at the 2-position, their reactivity profiles in Nucleophilic Aromatic Substitution (SNAr) reactions differ by orders of magnitude. This guide provides an objective, data-driven comparison of their performance, grounded in mechanistic causality and validated through robust experimental protocols.

Mechanistic Framework: Demystifying the "Element Effect"

To understand the performance gap between these two substrates, we must examine the fundamental mechanics of the SNAr pathway. In classical aliphatic substitution (SN1/SN2), carbon-halogen bond cleavage occurs during the rate-determining step (RDS). Consequently, iodine is the superior leaving group, and fluorine is the poorest due to its exceptionally high bond dissociation energy.

However, SNAr operates via an addition-elimination sequence. The RDS is the initial nucleophilic attack that disrupts the aromatic system to form a negatively charged intermediate known as the [1]. Because the carbon-halogen bond is not broken during this bottleneck step, leaving group ability is dictated entirely by its capacity to stabilize the transition state.

Fluorine’s extreme electronegativity exerts a powerful inductive withdrawal (-I effect), severely depleting electron density at the C2 position. This significantly lowers the activation energy required for the nucleophile to attack and stabilizes the resulting negative charge. This phenomenon—where reactivity follows the order F >> Cl ≈ Br > I—is known in literature as the [2].

Logical flow of the Element Effect driving SNAr reactivity differences.

Quantitative Benchmarking

The theoretical framework translates into stark empirical differences in the laboratory. The table below summarizes the comparative reactivity of both compounds when subjected to a standard SNAr reaction with a secondary amine (e.g., piperidine) [3].

Parameter	5-Cyano-2-fluorobenzamide	5-Cyano-2-chlorobenzamide
CAS Number	916213-61-1	1261861-21-5
Leaving Group	Fluorine (F)	Chlorine (Cl)
Pauling Electronegativity	3.98	3.16
Relative SNAr Rate ( krel​ )	~3000	1
Typical Reaction Temperature	20°C – 40°C	80°C – 120°C
Typical Yield (1 hour, amine Nu)	> 95%	< 20%
Primary Activation Driver	Strong Inductive (-I) Effect	Weak Inductive (-I) Effect

Self-Validating Experimental Protocol: Kinetic Comparison

To objectively validate the reactivity profiles of these two compounds, we employ a competitive kinetic assay. This protocol is engineered as a self-validating system, ensuring that external variables do not compromise the integrity of the rate data.

Causality in Experimental Design:

• Solvent Choice (DMSO): A polar aprotic solvent is selected because it solvates cations effectively but leaves the nucleophilic amine relatively "naked" and highly reactive. This is critical for driving the sluggish chloro-derivative reaction to measurable levels.

• Internal Standard (Biphenyl): Biphenyl is completely inert to SNAr conditions. Its inclusion allows for ratio-based HPLC integration, negating any volumetric errors caused by manual aliquot sampling.

• Acidic Quenching: Aliquots are diluted into acetonitrile containing 0.1% Trifluoroacetic acid (TFA). The acid instantly protonates the amine nucleophile, converting it to a non-nucleophilic ammonium salt. This freezes the reaction at exact time points, ensuring precise temporal data.

Step-by-Step Methodology:

• Stock Preparation: Prepare two separate 0.1 M solutions of 5-Cyano-2-fluorobenzamide and 5-Cyano-2-chlorobenzamide in anhydrous DMSO. Add biphenyl to each solution at a concentration of 0.05 M to serve as the internal standard.

• Reaction Initiation: Heat both reaction vials to a standardized 40°C. Initiate the reaction by adding 1.0 M piperidine (10 equivalents) to each vial. Note: The vast excess of nucleophile ensures pseudo-first-order kinetics, simplifying rate constant calculations.

• Time-Course Sampling: At intervals of 5, 10, 20, 30, and 60 minutes, extract a 50 µL aliquot from each reaction vial.

• Acidic Quench: Immediately inject each 50 µL aliquot into an HPLC vial containing 950 µL of Acetonitrile with 0.1% TFA to instantaneously halt the reaction.

• HPLC Analysis: Analyze the quenched samples using a C18 reverse-phase column (UV detection at 254 nm). Plot the ratio of the product peak area to the biphenyl peak area over time to derive the second-order rate constants ( k ).

Self-validating kinetic assay workflow for SNAr reactivity benchmarking.

Conclusion

For process chemistry and library synthesis, 5-Cyano-2-fluorobenzamide is unequivocally the superior substrate. Its ~3000-fold rate enhancement over the chloro-analog allows for milder reaction conditions, shorter reaction times, and significantly higher yields. While the chloro-derivative may be more cost-effective at scale, the energy requirements (heating >80°C) and potential for side reactions often negate its upfront economic advantage.

References

• Master Organic Chemistry. "Nucleophilic Aromatic Substitution: Introduction and Mechanism". Available at:[Link]

• National Center for Biotechnology Information (NCBI) / PMC. "The Element Effect Revisited: Factors Determining Leaving Group Ability in Activated Nucleophilic Aromatic Substitution Reactions". Available at:[Link]

Advanced Bioanalytical Method Validation: LC-MS/MS vs. Traditional HPLC for 5-Cyano-2-fluorobenzamide Detection

Introduction & Pharmacological Context

5-Cyano-2-fluorobenzamide (CAS: 916213-61-1, Formula: C8H5FN2O) is a highly specialized fluorinated building block and synthetic intermediate[1]. In modern drug development, it serves as a critical structural moiety in the synthesis of novel therapeutic agents, including PPAR-gamma modulators for metabolic diseases[2] and AKR1C3-dependent KARS inhibitors targeting the NRF2/KEAP1 pathway in oncology[3].

As these compounds progress through preclinical pharmacokinetics (PK) and toxicokinetics (TK), detecting trace levels of 5-Cyano-2-fluorobenzamide—either as an unreacted impurity or a metabolic cleavage product—in complex biological matrices becomes a regulatory necessity. This guide objectively compares the performance of Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) against traditional High-Performance Liquid Chromatography with Ultraviolet detection (HPLC-UV), providing a self-validating protocol grounded in global regulatory standards.

Regulatory Framework: The ICH M10 Standard

Any bioanalytical method used to support regulatory submissions must be rigorously validated. The provides the harmonized framework adopted by both the EMA and FDA[4][5]. A robust method must not merely measure the analyte but systematically prove its own reliability through continuous internal validation.

ICH M10 bioanalytical method validation workflow.

Comparative Analysis: LC-MS/MS vs. HPLC-UV

While HPLC-UV is a cost-effective workhorse for bulk pharmaceutical purity assays, it relies on chromophore absorbance (typically at 254 nm for benzamides). This lacks specificity in biological matrices like plasma, where endogenous proteins and lipids co-elute and obscure the analyte. LC-MS/MS circumvents this by utilizing Multiple Reaction Monitoring (MRM) , providing orthogonal separation that drastically improves the signal-to-noise (S/N) ratio.

Table 1: Performance Comparison for 5-Cyano-2-fluorobenzamide Quantification

Parameter	Traditional HPLC-UV	Advanced LC-MS/MS (MRM)	Scientific Causality & Rationale
Sensitivity (LLOQ)	~150 ng/mL	~1.5 ng/mL	MRM filters out matrix background noise, enabling picogram-level detection.
Linear Dynamic Range	150 - 10,000 ng/mL	1.5 - 5,000 ng/mL	Electron multiplier detectors offer a vastly wider linear response than UV photodiodes.
Specificity	Moderate (Co-elution risk)	Extremely High	Mass transitions are structurally unique to the 5-Cyano-2-fluorobenzamide molecule.
Chromatographic Run Time	15 - 20 minutes	2.5 - 5.0 minutes	High MS specificity allows for rapid gradients without needing baseline resolution of all matrix peaks[6].
Matrix Effect Susceptibility	Low	Moderate to High	ESI is prone to ion suppression; necessitates the use of a Stable Isotope-Labeled Internal Standard (SIL-IS).

Mechanistic Insights: The LC-MS/MS Advantage

The superiority of LC-MS/MS lies in the physics of the triple quadrupole mass spectrometer. 5-Cyano-2-fluorobenzamide (MW: 164.14) contains a primary amide group (-CONH2), making it highly amenable to protonation in positive Electrospray Ionization (ESI+).

During analysis, the precursor ion [M+H]+ at m/z 165.1 is isolated in the first quadrupole (Q1). In the collision cell (Q2), Collision-Induced Dissociation (CID) using argon gas cleaves the amide moiety. This yields stable product ions at m/z 148.0 (loss of NH3, 17 Da) and m/z 120.0 (loss of formamide, 45 Da). Monitoring these specific fragmentation pathways creates a highly selective detection corridor that is virtually immune to optical interference.

LC-MS/MS MRM detection pathway for 5-Cyano-2-fluorobenzamide.

Self-Validating Experimental Protocol: LC-MS/MS

To ensure trustworthiness and adherence to [5], this protocol is designed as a self-validating system . It utilizes a Stable Isotope-Labeled Internal Standard (SIL-IS)—specifically 5-Cyano-2-fluorobenzamide-13C,15N—to internalize and mathematically correct for any physical extraction losses or chemical ion suppression during ESI.

Step 1: Sample Preparation (Protein Precipitation)

• Aliquot 50 µL of the biological matrix (e.g., human plasma) into a 1.5 mL microcentrifuge tube.

• Add 10 µL of SIL-IS working solution (100 ng/mL).

  • Causality: Introducing the IS before any extraction ensures it undergoes the exact same physical and chemical stresses as the endogenous analyte, validating the recovery rate.

• Add 150 µL of ice-cold Acetonitrile containing 0.1% Formic Acid.

  • Causality: Acetonitrile rapidly denatures and precipitates plasma proteins. Formic acid maintains the benzamide in a protonated state, preventing it from co-precipitating with acidic proteins.

• Vortex vigorously for 2 minutes, then centrifuge at 14,000 x g for 10 minutes at 4°C.

• Transfer 100 µL of the clear supernatant to an autosampler vial.

Step 2: Chromatographic Separation

• Instrumentation: Agilent 1260 Infinity II coupled to an AB Sciex 6500 Q-Trap[6].

• Column: ACE C18-AR (30 × 2.1 mm, 3 µm).

  • Causality: The C18 stationary phase provides excellent hydrophobic retention for the aromatic ring. The short 30 mm length enables a rapid, high-throughput 2.5-minute gradient without sacrificing peak shape[6].

• Mobile Phase A: 0.1% Formic Acid in MS-grade Water.

• Mobile Phase B: 0.1% Formic Acid in MS-grade Acetonitrile.

• Gradient: 5% B to 95% B over 1.5 minutes, hold at 95% B for 0.5 min, re-equilibrate at 5% B. Flow rate: 0.4 mL/min.

Step 3: Mass Spectrometry Optimization

• Ion Source: ESI in positive mode.

• Desolvation Temperature: 500°C.

  • Causality: High temperature ensures complete droplet evaporation in the ESI source, which is crucial for efficient ion release into the gas phase and maximizing sensitivity.

• MRM Transitions:

  • Quantifier: m/z 165.1 → 148.0 (Collision Energy: 20 eV)

  • Qualifier: m/z 165.1 → 120.0 (Collision Energy: 35 eV)

Step 4: ICH M10 Validation Execution

To validate the method for routine use, execute the following core parameters[7]:

• Accuracy & Precision: Analyze Quality Control (QC) samples at 4 concentration levels (LLOQ, Low, Mid, High) in 6 replicates across 3 independent runs. Acceptance criteria: ±15% of nominal concentration (±20% at the LLOQ).

• Matrix Effect (ME): Calculate the Matrix Factor (MF) by comparing the peak area of the analyte spiked post-extraction into blank matrix against the peak area of a neat standard. The IS-normalized MF must show a coefficient of variation (CV) of <15%.

Conclusion

While HPLC-UV remains a viable tool for bulk formulation assays, the validation of an LC-MS/MS method is non-negotiable for the trace-level quantification of 5-Cyano-2-fluorobenzamide in complex biological matrices. By leveraging the absolute specificity of MRM technology and adhering strictly to ICH M10 guidelines, analytical laboratories can achieve a 100-fold increase in sensitivity, ensuring robust, reproducible data for downstream pharmacokinetic and toxicological evaluations.

References

• European Medicines Agency. "ICH M10 on bioanalytical method validation - Scientific guideline."Link

• U.S. Food and Drug Administration. "M10 Bioanalytical Method Validation and Study Sample Analysis." Link

• Google Patents. "CN111630030A - Novel benzamide derivatives as PPAR-gamma modulators." Link

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Comparative Efficacy of Cyano-Functionalized Benzamide Analogs in Cancer Cell Lines: A Senior Application Scientist's Guide

Authored by: [Your Name/Gemini], Senior Application Scientist

Introduction: The quest for novel anti-cancer therapeutics with enhanced potency and selectivity is a cornerstone of modern drug discovery. Within this landscape, the benzamide scaffold has emerged as a privileged structure, amenable to chemical modifications that can profoundly influence biological activity. The incorporation of a cyano (-C≡N) group, in particular, has been a successful strategy in designing potent enzyme inhibitors. This guide provides a comparative analysis of the efficacy of several cyano-functionalized benzamide and related heterocyclic analogs against various cancer cell lines, supported by experimental data and mechanistic insights. While a direct, systematic comparison of a single series of 5-Cyano-2-fluorobenzamide analogs is not extensively documented in publicly available literature, this guide synthesizes data from various studies on structurally related compounds to provide a valuable comparative perspective for researchers in oncology and medicinal chemistry.

The rationale for focusing on cyano-containing compounds stems from the unique properties of the nitrile group. Its strong electron-withdrawing nature, ability to act as a hydrogen bond acceptor, and its role as a key interacting moiety in the active sites of various enzymes make it a valuable functional group in drug design.[1][2] This is exemplified in its successful incorporation into inhibitors of key cancer targets such as protein kinases and poly (ADP-ribose) polymerase (PARP).[1][3]

Comparative Cytotoxicity of Cyano-Functionalized Analogs

The in vitro cytotoxicity of novel compounds is a primary determinant of their potential as anti-cancer agents. The half-maximal inhibitory concentration (IC50) is a quantitative measure of a drug's potency in inhibiting a biological or biochemical function. The following table summarizes the IC50 values of representative cyano-containing compounds against a panel of human cancer cell lines, as determined by the MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay.

Compound Class	Specific Analog	Target Cell Line	IC50 (µM)	Reference Compound	IC50 (µM)
Cyanoacrylamide	Compound 9 (incorporating 4-(piperidin-1-yl)phenyl)	HCT116 (Colon)	14.5 ± 1.4	5-Fluorouracil	>200
MDA-MB-231 (Breast)	20 ± 1.6	5-Fluorouracil	25 ± 2.1
A549 (Lung)	36.4 ± 4.4	5-Fluorouracil	150 ± 8.7
5-Cyano-pyrimidine	Compound 21y	PC-3 (Prostate)	0.82 ± 0.08	5-Fluorouracil	Not Reported
2-Cyanoaziridine	AMP423	8226/S (Myeloma)	2-36 (range)	Imexon	>100
4-Cyano-1,3-oxazole	Compound 2	HOP-92 (Lung)	4.56	Not Reported	Not Reported
MDA-MB-468 (Breast)	21.0	Not Reported	Not Reported
SK-MEL-5 (Melanoma)	30.3	Not Reported	Not Reported

Analysis of Cytotoxicity Data:

The data clearly indicates that the cyano-functionalized compounds exhibit potent and, in some cases, selective anti-proliferative activity. For instance, the cyanoacrylamide derivative Compound 9 demonstrates significantly greater potency against HCT116 and A549 cell lines compared to the standard chemotherapeutic agent, 5-fluorouracil.[4] Similarly, the 5-cyanopyrimidine derivative Compound 21y shows remarkable activity against the PC-3 prostate cancer cell line.[5] The broad range of activity for the 2-cyanoaziridine derivative AMP423 suggests its potential across various cancer types.[6] The 4-cyano-1,3-oxazole derivative Compound 2 also displays promising activity, particularly against non-small cell lung cancer.[7]

Mechanistic Insights: Targeting Key Cancer Pathways

The anti-cancer activity of these cyano-containing compounds is often attributed to their ability to inhibit key enzymes involved in cell proliferation, DNA repair, and survival.

PARP Inhibition and Synthetic Lethality

A significant number of cyano-functionalized benzamides have been developed as inhibitors of Poly (ADP-ribose) polymerase (PARP).[3][8] PARP enzymes play a crucial role in the repair of single-strand DNA breaks (SSBs).[3] In cancers with deficiencies in the homologous recombination (HR) pathway for double-strand break (DSB) repair, such as those with BRCA1/2 mutations, inhibition of PARP leads to an accumulation of unrepaired SSBs, which are converted to DSBs during replication.[9] The inability to repair these DSBs through the faulty HR pathway results in cell death, a concept known as synthetic lethality.[8][9]

Caption: Mechanism of PARP inhibition and synthetic lethality.

Kinase Inhibition

The kinome represents a major target for anti-cancer drug development, and many kinase inhibitors incorporate a cyano group.[1] This functional group can form critical hydrogen bonds within the ATP-binding pocket of kinases, contributing to high-affinity binding and potent inhibition. For example, 5-cyanopyrimidine derivatives have been developed as potent inhibitors of p38α MAP kinase.[1]

Caption: General mechanism of kinase inhibition by cyano-analogs.

Experimental Protocols

To ensure the reproducibility and validity of the cytotoxicity data, standardized experimental protocols are essential.

MTT Cell Viability Assay

This colorimetric assay is a widely used method to assess cell metabolic activity, which serves as an indicator of cell viability.

Principle: Mitochondrial dehydrogenases in viable cells reduce the yellow tetrazolium salt MTT to purple formazan crystals. The amount of formazan produced is directly proportional to the number of living cells.

Step-by-Step Protocol:

• Cell Seeding: Seed cells in a 96-well plate at a density of 5,000-10,000 cells per well and incubate for 24 hours to allow for cell attachment.

• Compound Treatment: Prepare serial dilutions of the test compounds in culture medium. Replace the existing medium with the medium containing the compounds and incubate for the desired time period (e.g., 48 or 72 hours). Include a vehicle control (e.g., DMSO) and a positive control (e.g., a known cytotoxic drug).

• MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

• Formazan Solubilization: Carefully remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 value by plotting a dose-response curve.

Caption: Workflow for the MTT cell viability assay.

Cell Cycle Analysis by Flow Cytometry

This technique is used to determine the distribution of cells in the different phases of the cell cycle (G0/G1, S, and G2/M).

Principle: A fluorescent dye, such as propidium iodide (PI), intercalates with DNA. The amount of fluorescence is proportional to the amount of DNA in the cell, allowing for the differentiation of cells in different cell cycle phases.

Step-by-Step Protocol:

• Cell Treatment: Treat cells with the test compound at the desired concentration for a specific time.

• Cell Harvesting: Harvest the cells by trypsinization and wash with ice-cold PBS.

• Fixation: Fix the cells in ice-cold 70% ethanol while vortexing gently. Store at -20°C for at least 2 hours.

• Staining: Centrifuge the fixed cells, wash with PBS, and resuspend in a staining solution containing PI and RNase A.

• Flow Cytometry: Analyze the stained cells using a flow cytometer.

• Data Analysis: Analyze the DNA content histograms to determine the percentage of cells in each phase of the cell cycle.

Conclusion

The comparative analysis presented in this guide highlights the significant potential of cyano-functionalized benzamide and related heterocyclic analogs as a promising class of anti-cancer agents. Their potent cytotoxic effects against a range of cancer cell lines, coupled with their ability to target key oncogenic pathways such as PARP-mediated DNA repair and kinase signaling, underscore their therapeutic relevance. The experimental protocols provided offer a foundation for researchers to further evaluate the efficacy of novel analogs in their own laboratories. Future research should focus on systematic structure-activity relationship (SAR) studies of 5-Cyano-2-fluorobenzamide analogs to optimize their potency, selectivity, and pharmacokinetic properties, ultimately paving the way for the development of novel and effective cancer therapies.

References

• Kharat, S. S., et al. (2022). 5hmC enhances PARP trapping and restores PARP inhibitor sensitivity in chemoresistant BRCA1/2-deficient cells. Journal of Clinical Investigation. [Link]

• Jiang, X., et al. (2019). Non-NAD-like PARP1 inhibitor enhanced synthetic lethal effect of NAD-like PARP inhibitors against BRCA1-deficient leukemia. Oncotarget, 10(45), 4643–4655. [Link]

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• Chern, J.-H., et al. (2004). Synthesis and in vitro cytotoxicity of 5-substituted 2-cyanoimino-4-imidazodinone and 2-cyanoimino-4-pyrimidinone derivatives. Bioorganic & Medicinal Chemistry, 12(5), 913-921. [Link]

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• Ghorab, M. M., et al. (2021). Discovery of new 5-substituted-indole-2-carboxamides as dual epidermal growth factor receptor (EGFR)/cyclin dependent kinase-2 (CDK2) inhibitors with potent antiproliferative action. RSC Medicinal Chemistry, 12(10), 1736-1748. [Link]

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Benchmarking 5-Cyano-2-fluorobenzamide synthesis routes for industrial scale-up

An Industrial Scale-Up Guide: Benchmarking Synthesis Routes for 5-Cyano-2-fluorobenzamide

Introduction: The Industrial Significance of 5-Cyano-2-fluorobenzamide

5-Cyano-2-fluorobenzamide is a pivotal intermediate in the synthesis of high-value compounds within the pharmaceutical and agrochemical industries. Its unique trifunctional aromatic structure—featuring a fluorine atom, a cyano group, and a benzamide moiety—makes it a versatile building block for complex molecular targets. Fluorine substitution, in particular, is a well-established strategy for enhancing the metabolic stability, binding affinity, and bioavailability of active pharmaceutical ingredients (APIs). As demand for these advanced final products grows, the need for a robust, cost-effective, and scalable synthesis of 5-Cyano-2-fluorobenzamide becomes paramount.

This guide provides an in-depth comparison of viable synthetic routes for the industrial production of 5-Cyano-2-fluorobenzamide. We move beyond simple academic procedures to critically evaluate each pathway through the lens of process chemistry, focusing on yield, purity, safety, cost-effectiveness, and environmental impact. The objective is to equip researchers and drug development professionals with the necessary data and insights to make informed decisions for large-scale manufacturing.

Evaluated Synthesis Pathways

Two primary strategies dominate the landscape for the synthesis of 5-Cyano-2-fluorobenzamide:

• Route 1: The Halogen Exchange (Halex) and Subsequent Hydrolysis Pathway. This is a convergent and highly efficient two-step process starting from a readily available di-halogenated precursor.

• Route 2: The Late-Stage Cyanation Pathway. This route involves introducing the cyano group onto a fluorinated precursor, a classic but often challenging transformation.

We will dissect each route, providing detailed protocols and a critical analysis of their industrial viability.

Route 1: The Halogen Exchange (Halex) and Hydrolysis Pathway

This is arguably the most promising route for industrial scale-up due to its high efficiency and the use of relatively mild conditions in the final step. The process begins with a halogenated cyanobenzonitrile and proceeds in two distinct stages.

Caption: Workflow for the Halex and Hydrolysis Pathway (Route 1).

Causality Behind Experimental Choices

Step 1: Halogen Exchange (Fluorination). The core of this step is a nucleophilic aromatic substitution (SNAr) reaction. The electron-withdrawing nature of the cyano group activates the ortho-position, making the chlorine atom susceptible to displacement by fluoride.

• Choice of Fluoride Source: Anhydrous potassium fluoride (KF) is the reagent of choice due to its favorable balance of reactivity, cost, and handling safety compared to more aggressive fluorinating agents.

• Solvent System: Aprotic polar solvents like N,N-dimethylformamide (DMF) or dimethyl sulfoxide (DMSO) are essential. They effectively solvate the potassium cation, liberating a "naked" and highly nucleophilic fluoride anion, which is necessary to drive the reaction forward.

• Phase Transfer Catalyst (PTC): The inclusion of a quaternary ammonium salt (e.g., tricaprylylmethylammonium chloride) is critical for industrial efficiency[1][2]. The PTC facilitates the transfer of the fluoride anion from the solid phase (KF) into the organic phase where the substrate is dissolved, significantly accelerating the reaction rate and allowing for lower reaction temperatures.

Step 2: Selective Partial Hydrolysis. The conversion of the nitrile to a primary amide without over-hydrolysis to the carboxylic acid is a delicate but crucial transformation.

• Reagent Selection: Traditional methods often employ concentrated sulfuric acid at high temperatures, leading to significant byproduct formation and hazardous waste streams[1]. The modern, preferred method utilizes aqueous hydrogen peroxide in the presence of a catalytic amount of a base, such as sodium hydroxide[1].

• Mechanism and Selectivity: This reaction proceeds via the Radziszewski reaction mechanism. The hydroperoxide anion, formed in situ, is a potent nucleophile that attacks the nitrile carbon. The subsequent intramolecular rearrangement and decomposition yield the amide and release oxygen. The reaction is remarkably selective and can be run at moderate temperatures (35-40°C), which prevents the formation of tar-like polymers and dehalogenated byproducts often seen with harsher methods[1]. This directly translates to higher purity and yield of the final product.

Self-Validating Experimental Protocol

Step 1: Synthesis of 2-Fluoro-5-cyanobenzonitrile

• To a suitable reactor equipped with a mechanical stirrer, thermometer, and reflux condenser, charge anhydrous dimethyl sulfoxide (DMSO) and anhydrous potassium fluoride (320 g).

• Heat the mixture to 110°C with stirring to ensure a fine slurry.

• Add 2,3-dichloro-5-trifluoromethylpyridine (800 g) (or a similar halogenated precursor) to the stirred mixture.

• Increase the temperature to 120°C and maintain for 2-4 hours.

• Monitor the reaction progress by HPLC until the starting material is consumed (<1%).

• Upon completion, cool the reaction mixture and isolate the product by fractional distillation under reduced pressure. A typical yield is >90%[2].

Step 2: Synthesis of 5-Cyano-2-fluorobenzamide

• In a reactor, dissolve the 2-Fluoro-5-cyanobenzonitrile intermediate in a suitable aqueous solvent system.

• Add a catalytic amount of 10-30% aqueous sodium hydroxide solution. The molar ratio of NaOH to the intermediate should be between 0.01 and 0.2:1[1].

• While maintaining the temperature between 35-40°C, slowly add 25-30% aqueous hydrogen peroxide solution. The weight ratio of the H₂O₂ solution to the intermediate should be 2-3:1[1].

• Stir the mixture at this temperature and monitor by HPLC until the reaction is complete.

• Upon completion, the product typically precipitates from the solution. Isolate the solid by filtration, wash with water, and dry under vacuum.

• This method can yield the final product with a purity exceeding 99.5% without the need for extensive purification[1].

Route 2: The Late-Stage Cyanation Pathway

This pathway involves introducing the cyano group onto a pre-fluorinated aromatic ring, typically by substituting a bromine atom. While conceptually straightforward, this route presents significant challenges for industrial scale-up, primarily related to reagent toxicity and harsh reaction conditions.

Caption: Workflow for the Late-Stage Cyanation Pathway (Route 2).

Causality Behind Experimental Choices

Step 1: Cyanation. This step, often a Rosenmund-von Braun reaction, requires a transition metal cyanide source to replace the halogen.

• Reagent and Conditions: The classic reagent is cuprous cyanide (CuCN) in a high-boiling polar aprotic solvent like N-Methyl-2-pyrrolidone (NMP) at elevated temperatures (e.g., 170°C)[3]. The high temperature is necessary to overcome the activation energy for the substitution.

• Industrial Drawbacks: The use of highly toxic copper cyanide on an industrial scale is a major safety and environmental concern. It generates heavy metal waste streams that are costly and difficult to dispose of. Furthermore, the high reaction temperatures can lead to byproduct formation and require specialized high-temperature equipment. While alternative, less toxic cyanide sources exist, they often come with their own challenges in terms of reactivity and cost[4][5].

Step 2: Functional Group Transformation. This route, starting from a benzaldehyde as in the diagram, would require a multi-step conversion of the formyl group (-CHO) to the benzamide group (-CONH₂), likely via oxidation to a carboxylic acid followed by amidation. This adds complexity, steps, and cost to the overall process.

Representative Experimental Protocol

Step 1: Synthesis of 2-Fluoro-5-formylbenzonitrile

• In a reaction flask, dissolve 3-bromo-4-fluorobenzaldehyde in N-Methyl-2-pyrrolidone (NMP).

• Add cuprous cyanide (CuCN) to the solution.

• Heat the mixture to approximately 170°C and stir overnight[3].

• Monitor the reaction by HPLC.

• Upon completion, the workup typically involves quenching with an aqueous solution (e.g., ferric chloride or ethylenediamine) to complex the copper salts, followed by extraction with an organic solvent. The product must then be purified.

Head-to-Head Performance Benchmark

To provide a clear, objective comparison, the key performance indicators for both routes are summarized below.

Feature	Route 1: Halex & Hydrolysis	Route 2: Late-Stage Cyanation	Rationale & Justification
Starting Materials	2-Chloro-5-cyanobenzonitrile	2-Fluoro-5-bromo-derivatives	Route 1 starts from more basic, often cheaper, di-halogenated feedstocks.
Number of Steps	2 (High-yielding steps)	2+ (Often with more complex transformations)	Route 1 is more convergent and efficient.
Overall Yield	High (>85% reported)	Moderate to Low	The H₂O₂ hydrolysis in Route 1 is exceptionally clean[1]. Cyanation reactions can be lower yielding.
Product Purity	Very High (>99.5% achievable)[1]	Moderate (Requires significant purification)	Mild conditions in Route 1's final step prevent byproduct formation.
Reagent Safety	Uses KF and H₂O₂. Avoids heavy metals and highly toxic cyanides.	Requires CuCN or other toxic cyanide sources[3].	Route 1 presents a significantly lower toxicity profile.
Environmental Impact	Cleaner process; avoids heavy metal waste.	Generates copper-containing waste streams.	Route 1 aligns better with green chemistry principles.
Scalability	Excellent. Mild conditions reduce equipment constraints.	Challenging due to high temps and toxic reagents.	The operational simplicity of Route 1 makes it ideal for industrial scale-up.

Final Recommendation for Industrial Scale-Up

Based on a comprehensive analysis of reaction efficiency, cost, safety, and environmental impact, Route 1 (The Halogen Exchange and Subsequent Hydrolysis Pathway) is unequivocally the superior choice for the industrial scale-up of 5-Cyano-2-fluorobenzamide synthesis.

The key advantages that underpin this recommendation are:

• Safety and Environmental Profile: The avoidance of highly toxic heavy metal cyanides in favor of potassium fluoride and hydrogen peroxide drastically reduces operational risk and the burden of waste management.

• Process Efficiency and Purity: The selective, low-temperature partial hydrolysis step is a cornerstone of this route's success. It delivers a high-purity product directly from the reaction, minimizing the need for costly and yield-reducing downstream purification.

• Economic Viability: A streamlined, two-step process with high overall yield and the use of cost-effective reagents makes this pathway economically compelling for large-scale production.

While late-stage cyanation remains a valid tool in the synthetic chemist's toolbox, its application in this specific case is hampered by significant industrial hurdles. For any organization looking to produce 5-Cyano-2-fluorobenzamide reliably, safely, and economically, the Halex and Hydrolysis pathway represents the current state-of-the-art and the most logical path forward.

References

• CN101503372A - A kind of preparation method of fluorobenzamide compound.
• CN101898976A - The preparation method of 2-fluoro-5-bromobenzonitrile.
• Technical Support Center: Synthesis of 2-Fluoro-5-formylbenzonitrile. Benchchem.
• A Novel and Facile Method for Synthesis of 2,4-Dichloro-3-Cyano-5-Fluorobenzoic Acid.
• A Facile Synthesis of 2-Aminobenzoxazoles and 2-Aminobenzimidazoles Using N-Cyano-N-phenyl-p-toluenesulfonamide (NCTS)
• US20050250947A1 - Processes for the preparation of 2-aminomethylpyridines and the 2-cyanopyridines used in their preparation.

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Safety & Regulatory Compliance

5-Cyano-2-fluorobenzamide proper disposal procedures

As drug development increasingly relies on fluorinated and cyano-substituted aromatic building blocks to enhance metabolic stability and target binding, compounds like 5-Cyano-2-fluorobenzamide have become ubiquitous in medicinal chemistry laboratories. However, the very functional groups that make this molecule valuable—the nitrile (-C≡N) and the aryl fluoride (-F)—present significant logistical and safety challenges during disposal.

This guide provides a comprehensive, causality-driven protocol for the safe handling, segregation, and disposal of 5-Cyano-2-fluorobenzamide, ensuring regulatory compliance and uncompromising laboratory safety.

Chemical Profile & Hazard Identification

Before initiating any disposal protocol, it is critical to understand the quantitative and regulatory profile of the waste stream. 5-Cyano-2-fluorobenzamide is strictly regulated as a toxic substance[1].

Table 1: Physicochemical and Hazard Summary

Property / Hazard	Value / Classification
CAS Number	916213-61-1[1]
Molecular Formula	C8H5FN2O[2]
Molecular Weight	164.14 g/mol [1]
GHS Signal Word	Danger[2]
Hazard Statements	H301 (Toxic if swallowed), H311 (Toxic in contact with skin), H331 (Toxic if inhaled)[2]
Precautionary Code	P501 (Dispose of contents/container to approved waste plant)[2]
UN Number	UN 2811 (Toxic solid, organic, n.o.s.)[1]
Packing Group	III[1]

Mechanistic Causality of Hazards: Why Standard Disposal Fails

In chemical waste management, executing a protocol without understanding the underlying molecular behavior can lead to catastrophic failures. The disposal of 5-Cyano-2-fluorobenzamide requires specific interventions due to two primary degradation pathways:

• Acid-Catalyzed Cyanide Release: The nitrile group can undergo hydrolysis. If inadvertently mixed with strong aqueous acids (e.g., waste carboys containing HCl or H2SO4), the compound can liberate hydrogen cyanide (HCN) gas, a highly lethal chemical asphyxiant.

• Thermal Decomposition into Toxic Halides: Standard municipal or low-temperature incineration is insufficient. When subjected to heat without proper scrubbing, the aryl fluoride bond breaks down to release corrosive hydrogen fluoride (HF) gas, while the nitrogen atoms oxidize into toxic nitrogen oxides (NOx).

Therefore, the only acceptable disposal method under the 2[2] is high-temperature incineration equipped with alkaline flue-gas scrubbers to neutralize HF and NOx effluents.

Operational Workflow: Step-by-Step Disposal Protocol

To ensure trustworthiness, this protocol is designed as a self-validating system. Each step contains a verification mechanism to prevent downstream mixing errors.

Phase 1: Waste Segregation and pH Validation

• Isolate the Waste Stream: Designate a specific, clearly labeled secondary containment tray for 5-Cyano-2-fluorobenzamide waste inside the fume hood. Do not mix with general non-halogenated organic waste[3].

• Verify Solvent Compatibility (Liquid Waste): If the compound is dissolved in organic solvents (e.g., DMF, DMSO, or DCM), test the pH of the waste mixture using pH indicator strips before capping.

  • Self-Validation Check: The pH must be neutral to slightly basic (pH 7-9) to guarantee no HCN evolution can occur in transit. If acidic, neutralize carefully with a weak base (e.g., sodium bicarbonate) before sealing.

• Segregate Solid Waste: Collect contaminated PPE (gloves, weigh boats) and empty reagent bottles in a separate, puncture-proof chemical waste bin.

Phase 2: Packaging and Labeling

• Select UN-Approved Containers: Use UN-rated high-density polyethylene (HDPE) containers for liquid waste and heavy-duty poly-lined drums for solid waste.

• Apply Regulatory Labels: Affix a hazardous waste label detailing the chemical name, CAS number (916213-61-1), and the primary hazard class (Class 6.1 Toxic)[1].

• Seal and Inspect: Ensure the cap is securely tightened.

  • Self-Validation Check: Perform a visual and tactile inspection of the seal; invert liquid containers 45 degrees to check for micro-leaks before transferring to the main satellite accumulation area.

Phase 3: Vendor Handoff and Incineration

• Profile the Waste: Provide your licensed hazardous waste vendor with the exact SDS. Explicitly note that the waste contains both fluorinated and cyano groups.

• Mandate Specific Treatment: Require that the waste be routed to a facility capable of high-temperature rotary kiln incineration (>1000°C) with active alkaline scrubbing systems.

Disposal Decision Tree

Workflow for the safe segregation, packaging, and disposal of 5-Cyano-2-fluorobenzamide.

Emergency Protocol: Spill Response

In the event of a powder spill, immediate containment is required to prevent inhalation of toxic dust, which poses a severe acute toxicity risk (H331)[1].

• Evacuate and Isolate: Clear personnel from the immediate vicinity. Ensure the fume hood sash is lowered or room ventilation is maximized.

• Don Appropriate PPE: Wear a NIOSH-approved N95 or P100 particulate respirator, double nitrile gloves, and chemical safety goggles.

• Moisten to Suppress Dust: Lightly mist the spilled powder with a compatible, non-reactive solvent (e.g., water or ethanol) to prevent aerosolization. Crucial: Do not use acidic solutions under any circumstances.

• Mechanically Collect: Use a non-sparking scoop or damp absorbent pads to collect the material. Place all cleanup materials into a designated Class 6.1 hazardous waste bag[1].

• Decontaminate Surface: Wash the spill area with a mild alkaline detergent solution, followed by a water rinse.

  • Self-Validation Check: Visually inspect the surface under bright light to ensure no crystalline residue remains before removing PPE.

References

• Environmental Protection Agency (EPA). "Hazardous Waste Listings | EPA". Available at: [Link]

Sources

• 1. 916213-61-1|5-Cyano-2-fluorobenzamide|BLD Pharm [bldpharm.com]
• 2. 916213-61-1 | 5-Cyano-2-fluorobenzamide | Fluorinated Building Blocks | Ambeed.com [ambeed.com]
• 3. epa.gov [epa.gov]